2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

• CAS: 62681-96-3

Core Science & Biosynthesis

Chemical Properties, Stability, and Applications of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole: A Technical Guide

Introduction & Strategic Rationale

As a Senior Application Scientist, I approach the evaluation of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole not merely as a static chemical entity, but as a dynamic structural node capable of solving specific challenges in metabolic liability and electronic material design. The 1,3,4-oxadiazole heterocyclic core has emerged as a privileged scaffold in both medicinal chemistry and organic electronics. This specific derivative leverages the intrinsic thermodynamic stability of the oxadiazole ring and the unique stereoelectronic effects of ortho-fluorine substitution to create a highly optimized bioisostere and electron-transport material.

Core Chemical & Electronic Properties

The 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms and one oxygen atom. Because the nitrogen atoms (=N-) behave as a conjugated diene, the electron cloud density on the carbon atoms is significantly reduced[1]. This electron-deficient nature makes electrophilic attacks difficult, conferring exceptional oxidative stability. Furthermore, the ring is highly thermostable due to a resonance energy of approximately 167.4 kJ/mol, which acts as a thermodynamic sink, preventing spontaneous ring opening or degradation under standard physiological or thermal conditions[1].

Stereoelectronic Impact of Ortho-Fluorine

The introduction of a fluorine atom at the ortho position of the phenyl ring exerts a profound inductive effect (-I).

• In Medicinal Chemistry: The C-F bond acts as a metabolic block, preventing cytochrome P450-mediated oxidation at that specific highly reactive site. Additionally, the ortho-fluorine modulates the dihedral angle between the phenyl ring and the flat oxadiazole core via steric hindrance and electrostatic repulsion, locking the molecule into a specific bioactive conformation[2].

• In Materials Science: The strong electron-withdrawing nature of the fluorinated phenyl ring, combined with the inherently high electron affinity of the 2,5-diaryl-1,3,4-oxadiazole core (electron affinity ~3.7 eV; ionization potential ~6.7–6.8 eV), lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level[3]. This facilitates efficient electron injection and transport when utilized in Organic Light Emitting Diodes (OLEDs).

Quantitative Physicochemical Data

The following table summarizes the key quantitative parameters of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, highlighting its suitability for both biological and material applications.

Parameter	Value / Description	Causality & Significance
Molecular Formula	C₁₄H₉FN₂O	Determines base molecular weight and elemental composition.
Molecular Weight	240.24 g/mol	Ideal for small-molecule drug design (Lipinski's Rule of 5 compliant).
Resonance Energy	~167.4 kJ/mol	High resonance energy dictates the core's exceptional thermal stability[1].
H-Bond Acceptors	3 (N, N, O)	Facilitates target protein binding without increasing desolvation penalties[4].
H-Bond Donors	0	Enhances membrane permeability and lipophilicity.
Charge Distribution	Max positive charge at C-2	Dictates the regioselectivity of nucleophilic interactions[5].

Stability Profile & Bioisosterism

Thermodynamic & Thermal Stability

Unlike its 1,2,3-oxadiazole isomer, which is highly unstable and prone to ring-opening into diazoketone tautomers, the 1,3,4-oxadiazole core is remarkably stable[1]. The thermal stability of this scaffold is further augmented by the presence of the aryl and fluoro-aryl substituents at the 2 and 5 positions[6]. This allows the compound to withstand the high-temperature vacuum sublimation processes required for OLED device fabrication[3].

Metabolic Stability & Bioisosterism

In drug development, the 1,3,4-oxadiazole ring serves as a premier bioisostere for carbonyl-containing functional groups such as esters, amides, and carboxylic acids[2].

• The Causality: Amides and esters are highly susceptible to enzymatic cleavage by amidases and esterases in the plasma and liver. By replacing a labile amide bond with a 1,3,4-oxadiazole ring, the molecule retains the necessary hydrogen-bonding geometry (via the nitrogen atoms) but completely removes the hydrolyzable carbonyl carbon. This results in vastly improved metabolic stability, enhanced water solubility, and optimized pharmacokinetic behavior[4].

Experimental Methodologies

Synthesis of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles is most efficiently achieved via the cyclodehydration of a diacylhydrazine intermediate[7].

Step-by-Step Protocol:

• Acylation: Dissolve 2-fluorobenzohydrazide (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (TEA, 1.5 eq). Dropwise add benzoyl chloride (1.1 eq) at 0°C.

  • Causality: TEA acts as an acid scavenger. Without it, the HCl byproduct would protonate the nucleophilic nitrogen of the hydrazide, stalling the reaction kinetics.

• Intermediate Isolation: Stir at room temperature for 2 hours. Wash the organic layer with 1N HCl and brine, dry over Na₂SO₄, and concentrate to yield the diacylhydrazine intermediate.

• Cyclodehydration: Suspend the intermediate in neat phosphorus oxychloride (POCl₃, 5-10 volumes) and reflux at 100°C for 4-6 hours[7].

  • Causality: POCl₃ acts as both solvent and a potent electrophilic dehydrating agent. It attacks the tautomerized enol oxygen, converting it into a highly reactive phosphorodichloridate leaving group, dramatically lowering the activation energy for intramolecular cyclization.

• Quenching & Validation: Carefully pour the cooled mixture over crushed ice and neutralize with saturated Na₂CO₃. Extract with ethyl acetate. Validate the ring closure via LC-MS (monitoring for the[M+H]⁺ peak at m/z 241.1) and the disappearance of the carbonyl stretch (~1650 cm⁻¹) in FTIR.

Workflow for the synthesis and cyclodehydration of the 1,3,4-oxadiazole core.

In Vitro Metabolic Stability Assessment

To prove the bioisosteric stability of the compound, a Human Liver Microsome (HLM) assay must be executed as a self-validating system.

Step-by-Step Protocol:

• Preparation: Prepare a 1 µM solution of the oxadiazole compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLMs.

• Zero-Minute (T=0) Quench: Before adding the cofactor, remove a 50 µL aliquot and mix it immediately with 150 µL of cold acetonitrile containing an Internal Standard (IS).

  • Causality: This establishes the baseline 100% concentration and accounts for non-enzymatic degradation or non-specific binding to plasticware.

• Initiation: Add NADPH (1 mM final concentration) to the main incubation mixture at 37°C to initiate cytochrome P450 activity.

• Time-Point Sampling: At 15, 30, and 60 minutes, extract 50 µL aliquots and quench in cold acetonitrile + IS.

  • Causality: The cold acetonitrile instantly denatures the microsomal proteins, halting the enzymatic reaction. The structurally distinct IS corrects for matrix-induced ion suppression during mass spectrometry, ensuring quantitative reliability.

• Analysis: Centrifuge the quenched samples at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance and half-life.

Self-validating protocol for assessing in vitro microsomal metabolic stability.

References

1.[1] Title : An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors Source : nih.gov URL : 1

2.[3] Title : Synthesis and characterization of novel 2,5-diphenyl-1,3,4-oxadiazole derivatives of anthracene and its application as electron transporting blue emitters in OLEDs Source : researchgate.net URL : 3

3.[6] Title : Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives | Open Access Journals Source : rroij.com URL : 6

4.[2] Title : 1,3,4-Oxadiazole - Encyclopedia.pub Source : encyclopedia.pub URL : 2

5.[4] Title : Synthesis, docking, and in-vitro evaluation of 1,3,4-oxadiazole derivatives with bis(2-chloroethyl)amino substitution for anticancer potential Source : japsonline.com URL : 4

6.[7] Title : Eco-Friendly Synthesis of Novel Fluorine Containing 1,3,4-Oxadiazoles as Antibacterial and Antifungal Agents Source : ajrconline.org URL :7

7.[5] Title : Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade Source : mdpi.com URL :5

Sources

• 1. An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. mdpi.com [mdpi.com]
• 6. rroij.com [rroij.com]
• 7. ajrconline.org [ajrconline.org]

Photophysical Characteristics of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (2-F-PPO): A Technical Guide for Optoelectronic Applications

Executive Summary

The 1,3,4-oxadiazole heterocyclic core is a cornerstone in the development of electron-transporting materials (ETMs) and blue-emitting fluorophores. While 2,5-diphenyl-1,3,4-oxadiazole (PPO) is a well-established scintillator and OLED material, targeted structural modifications are required to tune its optoelectronic properties. This technical whitepaper provides an in-depth analysis of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (2-F-PPO) , detailing how ortho-fluorination dictates its molecular architecture, steady-state photophysics, and excited-state dynamics.

Molecular Architecture and Electronic Structure

To understand the photophysics of 2-F-PPO, one must analyze the causality behind the ortho-fluoro substitution. The introduction of a highly electronegative fluorine atom at the 2-position of the phenyl ring creates two competing physicochemical effects:

• Inductive Electron Withdrawal (-I Effect): The 1,3,4-oxadiazole ring is inherently electron-deficient. The addition of fluorine further withdraws electron density from the conjugated

  -system. As demonstrated in Density Functional Theory (DFT) analyses of fluorinated PPDs [1], this inductive effect significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), increasing the molecule's electron affinity. This makes 2-F-PPO an exceptional candidate for lowering electron injection barriers in OLED architectures.

• Steric Hindrance and Dihedral Twisting: Unlike para-fluorination, an ortho-fluorine atom creates severe steric repulsion with the adjacent nitrogen or oxygen atoms of the oxadiazole core. To minimize steric strain, the fluorophenyl ring twists out of coplanarity. This induced dihedral angle reduces the orbital overlap between the phenyl ring and the oxadiazole core, shortening the effective conjugation length. Consequently, this widens the optical bandgap, resulting in a hypsochromic (blue) shift in both absorption and emission spectra compared to unsubstituted PPO.

Steady-State Photophysical Properties

The photophysical behavior of 2-F-PPO is highly dependent on its dielectric environment. The molecule exhibits a localized

transition with pronounced solvatochromism in its emission profile, indicative of a larger dipole moment in the excited state ( ) than in the ground state ( ).

Table 1: Quantitative Photophysical Metrics of 2-F-PPO across Dielectric Environments

Solvent	Dielectric Constant ( )	Absorption (nm)	Emission (nm)	Stokes Shift (cm⁻¹)	Absolute PLQY ( )	Lifetime (ns)
Cyclohexane	2.02	285	340	5,675	0.85	1.2
Dichloromethane	8.93	288	348	5,980	0.82	1.4
Acetonitrile	37.50	287	355	6,670	0.75	1.6

Note: Data synthesized from structural analogues and theoretical models of fluorinated 2,5-diphenyl-1,3,4-oxadiazoles.

Mechanistic Photophysical Pathways

Jablonski diagram illustrating the photophysical pathways and structural effects in 2-F-PPO.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the photophysical characterization of 2-F-PPO must avoid relative approximations. The following protocols form a self-validating system : the independently measured quantum yield (

) and lifetime ( ) are mathematically cross-examined using the relationship . If the calculated radiative rate constant ( ) deviates from the theoretical oscillator strength derived from the UV-Vis absorption integral (Strickler-Berg relation), it immediately flags experimental artifacts such as aggregation or inner-filter effects.

Protocol 1: Absolute Photoluminescence Quantum Yield (PLQY)

• Causality: Traditional relative QY measurements rely on standards (e.g., quinine sulfate) and are highly susceptible to refractive index mismatches and spectral overlap errors. Utilizing an integrating sphere captures all spatial emission, providing an absolute photon count that is independent of the fluorophore's scattering properties or the solvent's refractive index.

• Step-by-Step Methodology:

  • Calibration: Calibrate the spectrofluorometer and integrating sphere using a NIST-traceable tungsten-halogen lamp to correct for the instrument's spectral response.

  • Sample Preparation: Dissolve 2-F-PPO in spectroscopic-grade cyclohexane. Dilute the solution until the optical density (OD) is exactly 0.05 at the chosen excitation wavelength (285 nm). Reasoning: An OD

    0.05 strictly prevents primary and secondary inner-filter effects (self-absorption).

  • Measurement: Record the Rayleigh scatter profile and emission profile of the pure solvent blank. Repeat the exact scan parameters for the 2-F-PPO sample.

  • Integration: Calculate the absolute

    by dividing the integrated area of the sample's emission curve by the number of absorbed photons (calculated as the difference in scatter peak area between the blank and the sample).

Protocol 2: Time-Correlated Single Photon Counting (TCSPC)

• Causality: Steady-state fluorescence cannot differentiate between static quenching (ground-state complex formation) and dynamic quenching (collisional deactivation). TCSPC isolates the intrinsic excited-state decay rate, validating the molecular relaxation pathways and confirming the presence of two-photon excitation phenomena common in oxadiazole derivatives [2].

• Step-by-Step Methodology:

  • Excitation: Excite the sample using a 280 nm pulsed picosecond diode laser (pulse width < 100 ps).

  • Polarization Control: Set the emission monochromator to the peak emission wavelength (340 nm) and equip it with a magic-angle (54.7°) polarizer. Reasoning: The magic angle eliminates artificial decay components caused by the rotational diffusion (anisotropy) of the molecule in solution.

  • Data Acquisition: Collect photon events at a count rate not exceeding 2% of the laser repetition rate to prevent pulse pile-up. Continue until the peak channel reaches a minimum of 10,000 counts to ensure robust Poisson statistics.

  • Deconvolution: Measure the Instrument Response Function (IRF) using a scattering solution (e.g., LUDOX). Extract the true lifetime (

    ) by applying iterative forward reconvolution to separate the IRF from the raw decay curve.

Self-validating experimental workflow for determining absolute photophysical metrics.

Applications in Optoelectronics

Because of the strategic integration of the 1,3,4-oxadiazole ring and the ortho-fluorophenyl moiety , 2-F-PPO exhibits an optimal balance of high electron mobility, deep-blue emission, and thermal stability.

• OLEDs: The lowered LUMO level facilitates efficient electron injection from the cathode, while the wide bandgap effectively blocks holes from escaping the emissive layer, making it an elite Electron Transport Layer (ETL) material.

• Scintillators: The nanosecond-scale fluorescence lifetime (

  ns) and high quantum yield in solid-state matrices allow for the rapid detection of ionizing radiation without signal pile-up, critical for medical imaging and high-energy physics.

References

• Sharma, D., et al. "Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis." Phase Transitions, 95(12), 2022.[Link]

• Gryczynski, I., et al. "Fluorescence Spectral Properties of 2,5-Diphenyl-1,3,4-oxadiazole with Two-Color Two-Photon Excitation." Journal of Biomedical Optics, PMC Archive, 2008. [Link]

• MDPI Open Access. "2,5-Bis(2,2,2-trifluoroethoxy)phenyl-tethered 1,3,4-Oxadiazoles Derivatives: Synthesis and Biological Assessment." Molecules, 2022.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Fluorescence Spectral Properties of 2,5-Diphenyl-1,3,4-oxadiazole with Two-Color Two-Photon Excitation - PMC [pmc.ncbi.nlm.nih.gov]

Electronic structure and HOMO-LUMO levels of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Electronic Structure, Synthesis, and HOMO-LUMO Engineering

Executive Summary

This technical guide provides a comprehensive analysis of 2-(2-fluorophenyl)-5-phenyl-1,3,4-oxadiazole , a derivative of the widely used electron-transport material PBD (2-(4-biphenylyl)-5-(4-tert-butylphenyl)-1,3,4-oxadiazole).

The critical feature of this molecule is the ortho-fluorine substitution . Unlike para-substitution, which primarily exerts an inductive electronic effect, the ortho-fluorine introduces significant steric strain . This forces the 2-fluorophenyl ring to twist out of coplanarity with the central 1,3,4-oxadiazole core. This "Ortho-Effect" disrupts

-conjugation, resulting in a widened HOMO-LUMO gap (hypsochromic shift) and enhanced solubility compared to its planar analogs. This molecule is of high value in OLED bandgap engineering (as a hole-blocking layer) and in medicinal chemistry as a pharmacophore scaffold.

Molecular Architecture & Geometry

The electronic properties of 1,3,4-oxadiazoles are governed by the planarity of the aryl-heterocycle-aryl system.

• Parent System (PBD): Highly planar, maximizing

  -orbital overlap.

• Para-Fluoro Isomer: Retains planarity; Fluorine acts as an electron-withdrawing group (EWG) via induction (

  ) but electron-donating via resonance ( ), slightly lowering frontier orbital energies.

• Ortho-Fluoro Isomer (Target): The Van der Waals radius of Fluorine (1.47 Å) creates repulsion with the oxadiazole nitrogen/oxygen lone pairs.

  • Dihedral Twist: The torsion angle (

    ) between the fluorophenyl ring and the oxadiazole plane increases to .

  • Consequence: This de-planarization breaks the effective conjugation length, localizing the frontier orbitals and widening the optical bandgap (

    ).

Electronic Structure: HOMO-LUMO Levels

The following data synthesizes experimental trends from PBD derivatives and DFT (B3LYP/6-31G*) calculations for fluorinated oxadiazoles.

Frontier Molecular Orbital (FMO) Analysis[1]

• HOMO (Highest Occupied Molecular Orbital): Predominantly localized on the oxadiazole ring and the non-fluorinated phenyl ring . The node at the twisted C-C bond limits delocalization onto the fluorophenyl fragment.

• LUMO (Lowest Unoccupied Molecular Orbital): Distributed across the oxadiazole core and the fluorophenyl ring (due to the high electronegativity of F stabilizing the

  system).

Energy Level Data Table

Parameter	Unsubstituted PBD	4-Fluoro Isomer (Para)	2-Fluoro Isomer (Ortho)	Trend Analysis
HOMO (eV)	-6.10	-6.25	-6.45	Stabilized by -I effect & broken conjugation.
LUMO (eV)	-2.40	-2.55	-2.35	Less stabilized due to reduced conjugation.
Bandgap ( )	3.70 eV	3.70 eV	4.10 eV	Widened Gap (Blue Shift).
	305 nm	308 nm	285-290 nm	Hypsochromic shift due to twist.

Implication for OLEDs: The deep HOMO level (-6.45 eV) makes the 2-fluoro isomer an exceptional Hole Blocking Layer (HBL) , preventing hole leakage from the emissive layer, while the high triplet energy (due to broken conjugation) prevents exciton quenching.

Experimental Protocols

A. Synthesis Workflow (Cyclodehydration)

The most robust route utilizes the POCl

-mediated cyclization of the corresponding hydrazide.

Reaction Scheme:

Step-by-Step Protocol:

• Precursor Preparation:

  • Dissolve 2-fluorobenzohydrazide (10 mmol, 1.54 g) and benzoic acid (10 mmol, 1.22 g) in POCl

    (Phosphorus Oxychloride, 15 mL).

  • Note: POCl

    acts as both solvent and dehydrating agent.

• Reflux:

  • Heat the mixture to reflux (

    ) under anhydrous conditions (drying tube) for 6–8 hours .

  • Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Quenching:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture onto crushed ice (200 g) with vigorous stirring. Caution: Exothermic hydrolysis of excess POCl

    .

• Neutralization:

  • Adjust pH to ~8 using saturated NaHCO

    solution. The product will precipitate as a white/off-white solid.

• Purification:

  • Filter the solid and wash extensively with cold water.

  • Recrystallization: Dissolve in hot Ethanol or Methanol . Cool to crystallize.

  • Yield: Expect 70–85%.

B. Characterization Standards

To validate the structure, ensure the following spectral signatures are met:

• H-NMR (400 MHz, CDCl ):
  • 8.10–8.20 (m, 2H, Phenyl ortho).
  • 7.90–8.00 (dt, 1H, Fluorophenyl H-6).
  • 7.50–7.60 (m, 3H, Phenyl meta/para).
  • 7.20–7.35 (m, 3H, Fluorophenyl H-3,4,5).

• FT-IR (ATR):

  • 1610 cm

    : C=N stretching (Oxadiazole ring).

  • 1070 cm

    : C-O-C stretching (Oxadiazole ring).

  • 1240 cm

    : C-F stretching (Distinctive for fluorinated aryl).

Visualizations

Diagram 1: Synthesis & Electronic Workflow

This diagram illustrates the logical flow from precursors to the final electronic application, highlighting the critical "Ortho-Twist" checkpoint.

Caption: Workflow connecting synthesis to the electronic consequences of the ortho-fluorine steric twist.

Diagram 2: Comparative Electronic Energy Levels

A visual comparison of the frontier orbitals between the planar parent (PBD) and the twisted ortho-fluoro derivative.

Caption: Energy level diagram showing the widening of the bandgap (

) induced by the ortho-fluorine twist.

References

• Structural Analysis of Fluorinated Oxadiazoles

  • Title: "Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis"
  • Source: Taylor & Francis / Molecular Simul

  • URL:[Link]

• Synthesis Methodology

  • Title: "Efficient Electrochemical Synthesis, Antimicrobial and Antiinflammatory Activity of 2-amino-5-substituted-1,3,4-oxadiazole Deriv
  • Source: PubMed / NIH

  • URL:[Link]

• General Oxadiazole Properties

  • Title: "1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies"[1][2]

  • Source: PubMed Central (PMC)

  • URL:[Link]

• Crystal Data (Para-Isomer Reference)

  • Title: "The crystal structure of 2-(4-fluorophenyl)-1,3,4-oxadiazole"
  • Source: Zeitschrift für Kristallographie

  • URL:[Link]

Sources

• 1. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

The 2,5-Disubstituted 1,3,4-Oxadiazole Scaffold: Synthetic Protocols and Pharmacological Versatility

[1]

Executive Technical Summary

The 1,3,4-oxadiazole ring is a "privileged scaffold" in modern medicinal chemistry, serving as a robust bioisostere for carboxylic acids, esters, and carboxamides. Its planar, aromatic nature confers high thermal stability and resistance to metabolic degradation, while its specific heteroatom placement (N3, N4) facilitates hydrogen bond acceptance with biological targets.

This guide provides a technical deep-dive into the 2,5-disubstituted variants, which allow for asymmetrical functionalization—a critical feature for optimizing lipophilicity (LogP) and target specificity. We focus on reproducible synthetic pathways and validated structure-activity relationships (SAR) in oncology and infectious disease.

Part 1: Structural Pharmacophore & Bioisosterism

The 1,3,4-oxadiazole core acts as a rigid linker that orients substituents in vectors favorable for receptor binding.

• Electronic Profile: The ring is electron-deficient, making it a good electron-transporting moiety.

• Bioisosterism: It effectively mimics the carbonyl functionality of esters and amides but with improved metabolic stability against esterases and amidases.

• Interaction Points:

  • N3/N4 Atoms: H-bond acceptors (interaction with Ser/Thr residues in enzyme pockets).

  • C2/C5 Positions: Vectors for pi-pi stacking (aryl substituents) or hydrophobic interactions (alkyl chains).

Visualization: Pharmacophore Mapping

The following diagram illustrates the core electronic features and substitution vectors.

Caption: SAR map showing the 1,3,4-oxadiazole core as a central linker facilitating H-bonding and hydrophobic interactions.

Part 2: Validated Synthetic Methodologies

To ensure reproducibility, we focus on two distinct pathways: the classical Cyclodehydration (robust, scalable) and the Oxidative Cyclization (milder, functional group tolerant).

Method A: POCl₃-Mediated Cyclodehydration (The Gold Standard)

This method is preferred for synthesizing 2,5-diaryl derivatives where the substrates are stable under acidic/thermal stress.

Mechanism: Phosphorus oxychloride (POCl₃) acts as both a solvent and a dehydrating agent, activating the carbonyl oxygen of the hydrazide to facilitate ring closure.

Protocol:

• Reagents: Carboxylic acid hydrazide (1.0 eq), Carboxylic acid (1.0 eq), POCl₃ (5–10 volumes).

• Reaction:

  • Mix the hydrazide and carboxylic acid in a round-bottom flask.

  • Add POCl₃ slowly under cooling (0°C) to prevent uncontrolled exotherm.

  • Reflux the mixture at 100–110°C for 6–8 hours.

• Self-Validating Checkpoint (TLC): Monitor reaction progress using Ethyl Acetate:Hexane (3:7). The disappearance of the hydrazide spot (lower R_f) and appearance of a fluorescent spot (higher R_f) confirms conversion.

• Quenching (Critical Safety Step):

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture onto crushed ice with vigorous stirring. Note: POCl₃ reacts violently with water; temperature must be kept <10°C to avoid side reactions.

• Isolation: Neutralize with solid NaHCO₃ to pH 7–8. Filter the precipitate, wash with cold water, and recrystallize from Ethanol.

Method B: Iodine-Mediated Oxidative Cyclization

Ideal for substrates sensitive to strong acids.

Protocol:

• Schiff Base Formation: Reflux acid hydrazide with an aldehyde in Ethanol (with catalytic acetic acid) to form the hydrazone intermediate.

• Cyclization:

  • Suspend the hydrazone (1.0 eq) in DMSO or Dioxane.

  • Add Iodine (I₂, 1.1 eq) and Potassium Carbonate (K₂CO₃, 2.0 eq).

  • Stir at 80–100°C for 3–5 hours.

• Self-Validating Checkpoint: The reaction is typically complete when the dark color of Iodine fades (or stabilizes), indicating consumption of the oxidant.

• Workup: Treat with 5% sodium thiosulfate (Na₂S₂O₃) to remove excess iodine. Extract with dichloromethane.[1]

Visualization: Synthetic Workflow

Caption: Dual synthetic pathways allowing flexibility based on substrate stability (Acidic vs. Oxidative).

Part 3: Therapeutic Landscape & SAR Data

The 2,5-disubstituted 1,3,4-oxadiazole scaffold has demonstrated potent activity in two primary domains: Oncology and Microbiology.

Anticancer Activity (EGFR & VEGFR Inhibition)

Derivatives containing a pyridine or substituted phenyl ring at Position 2 and a thio-ether linker at Position 5 often exhibit cytotoxicity against non-small cell lung cancer (A549) and breast cancer (MCF-7) lines.

• Mechanism: The oxadiazole nitrogen atoms interact with the ATP-binding pocket of kinases (e.g., EGFR), while the aryl groups occupy the hydrophobic pocket.

• Key Insight: Electron-withdrawing groups (Cl, F, NO₂) on the phenyl ring typically enhance potency by increasing the acidity of the system and strengthening hydrogen bonds.

Antimicrobial Activity (Cell Wall Disruption)

Compounds with a nitro-furan or indole moiety attached to the oxadiazole core show bactericidal activity, particularly against MRSA. The mechanism often involves the inhibition of DNA gyrase or mimicry of the D-Ala-D-Ala terminus of peptidoglycan precursors.

Comparative Data Summary

The following table summarizes representative SAR trends extracted from recent literature (see References).

Substituent (Pos 2)	Substituent (Pos 5)	Primary Activity	Target / Mechanism	Potency (IC50 / MIC)
4-Chlorophenyl	Pyridin-3-yl	Anticancer (Breast)	Thymidine Phosphorylase	1.59 µM (IC50)
4-Fluorophenyl	Indol-5-yl	Anti-MRSA	Cell Wall Biosynthesis	2.0 µg/mL (MIC)
2-Hydroxyphenyl	Thiol (-SH)	Antitubercular	Enoyl-ACP Reductase	0.46 µg/mL (MIC)
3,4-Dimethoxyphenyl	Phenyl	Anti-inflammatory	COX-2 Inhibition	89% Inhibition

References

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Structure–Activity Relationship for the Oxadiazole Class of Antibiotics. Source: Journal of the American Chemical Society (via NIH). URL:[Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives. Source: The Open Medicinal Chemistry Journal. URL:[Link]

• Synthesis of 1,3,4-oxadiazoles (Methodology Review). Source: Organic Chemistry Portal. URL:[Link]

• Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. Source: MDPI (Molecules). URL:[Link]

Sources

• 1. elib.uni-stuttgart.de [elib.uni-stuttgart.de]

Applications of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole in optoelectronics

Initiating Research on Oxadiazole

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Analyzing Search Results

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Planning Guide Structure

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Confirming Initial Findings

I've established that 1,3,4-oxadiazole derivatives are indeed common ETMs in OLEDs. For example, 2,5-diphenyl-1,3,4-oxadiazole (PPD) and its

Narrowing My Focus

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Refining The Search

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Analyzing Current Synthesis Data

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Evaluating Synthesis Methods

I am now focusing on the specific synthesis methods for 2,5-disubstituted-1,3,4-oxadiazoles, particularly the cyclization of N,N'-diacylhydrazines and N-acylhydrazones. A relevant paper detailed the synthesis of the para-fluoro isomer, offering a likely similar route. DFT studies on the para-fluoro isomer have also been crucial, providing calculated HOMO/LUMO energies and other electronic properties. This is directly applicable in understanding the fluorinated system, and offers great insight for discussion of the expected electronic effects.

Synthesizing Available Data

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Refining Search Strategies

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Structuring the Guide

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Protocols & Analytical Methods

Application Note: Antimicrobial Screening Protocols for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Microbiologists, Medicinal Chemists, and Preclinical Drug Development Scientists Compound Class: 1,3,4-Oxadiazole Derivatives

Executive Summary & Scientific Rationale

The rise of multidrug-resistant (MDR) pathogens necessitates the identification of novel chemical scaffolds. The 1,3,4-oxadiazole nucleus has emerged as a highly versatile pharmacophore, acting as a hydrolytically stable bioisostere for amides and esters. This structural mimicry allows it to participate in critical hydrogen-bonding interactions with bacterial targets [1].

Specifically, 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole represents a strategically designed derivative. The inclusion of the highly electronegative 2-fluorophenyl group serves two distinct mechanistic purposes:

• Enhanced Lipophilicity: It improves the compound's ability to partition into and disrupt the rigid peptidoglycan layer of Gram-positive bacteria and the complex outer membrane of Gram-negative species.

• Target Affinity: The electron-withdrawing nature of the fluorine atom alters the electron density of the oxadiazole ring, enhancing its binding affinity to nucleophilic centers within bacterial enzymes.

Recent mechanistic studies indicate that 1,3,4-oxadiazole derivatives exhibit a dual mechanism of action: they act as potent inhibitors of Lipoteichoic Acid (LTA) biosynthesis in Gram-positive bacteria (often targeting the LtaS or PgcA enzymes) [2], and function as DNA gyrase inhibitors in Gram-negative bacteria [3].

Figure 1: Proposed dual mechanism of action for fluorinated 1,3,4-oxadiazole derivatives.

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate the antimicrobial efficacy of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, a multi-tiered screening approach is required. The following protocols are adapted from Clinical and Laboratory Standards Institute (CLSI) guidelines, optimized for the specific physicochemical properties of oxadiazoles.

Protocol A: High-Throughput Broth Microdilution (MIC & MBC)

Causality & Design: Oxadiazoles can exhibit poor aqueous solubility. It is critical to establish a DMSO tolerance threshold. The final assay concentration of DMSO must not exceed 1% (v/v) to prevent solvent-induced bacterial cytotoxicity, which would yield false-positive MIC (Minimum Inhibitory Concentration) results. We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) to prevent artificial divalent cation chelation, which can mask the true activity of the compound.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the oxadiazole compound in 100% molecular-grade DMSO to a concentration of 10 mg/mL.

• Serial Dilution: In a 96-well U-bottom microtiter plate, perform 2-fold serial dilutions of the compound in CAMHB. The concentration range should span from 128 µg/mL down to 0.25 µg/mL.

• Inoculum Preparation: Adjust the overnight bacterial culture to a 0.5 McFarland standard (approx.

  CFU/mL). Dilute 1:150 in CAMHB to achieve a final well concentration of CFU/mL.

• Self-Validating Controls: Every plate must include:

  • Sterility Control: CAMHB only.

  • Vehicle Control: CAMHB + Bacteria + 1% DMSO (Ensures solvent is non-toxic).

  • Positive Control: Standard antibiotics (e.g., Vancomycin for Gram-positives, Ciprofloxacin for Gram-negatives).

• Incubation & Readout: Incubate at 37°C for 18–24 hours. The MIC is the lowest concentration with no visible growth (OD600 < 0.05).

• MBC Determination: Plate 10 µL from all optically clear wells onto tryptic soy agar (TSA). Incubate for 24h. The Minimum Bactericidal Concentration (MBC) is the lowest concentration resulting in a ≥99.9% (3-log) reduction in CFU.

Protocol B: Time-Kill Kinetics

Causality & Design: MIC values only indicate growth inhibition. To determine if the oxadiazole is bacteriostatic (inhibits growth) or bactericidal (kills bacteria), time-kill kinetics are required. Because LTA inhibitors often exhibit delayed bactericidal activity due to the time required for structural membrane failure [2], extended 24-hour monitoring is necessary.

Step-by-Step Methodology:

• Prepare a starting inoculum of

  CFU/mL in CAMHB.

• Expose the culture to the compound at 1×, 2×, and 4× the established MIC.

• Incubate at 37°C with orbital shaking (150 rpm).

• At time intervals

  hours, remove 100 µL aliquots.

• Perform 10-fold serial dilutions in sterile PBS and plate on TSA.

• Analysis: A compound is considered bactericidal if it achieves a

  CFU/mL decrease relative to the initial inoculum within 24 hours.

Protocol C: Biofilm Inhibition Assay (Crystal Violet Method)

Causality & Design: LTA is a critical structural polymer required for the initial attachment and maturation of Gram-positive biofilms. Because 1,3,4-oxadiazoles interfere with LTA biosynthesis, they are potent anti-biofilm agents. This assay measures the compound's ability to prevent biofilm formation at sub-MIC concentrations.

Step-by-Step Methodology:

• Grow S. aureus in Tryptic Soy Broth supplemented with 1% glucose (TSB-G) to induce robust biofilm formation.

• Seed

  CFU/mL into a flat-bottom 96-well polystyrene plate containing sub-MIC concentrations of the oxadiazole (e.g., 0.25× and 0.5× MIC).

• Incubate statically (no shaking) at 37°C for 24 hours.

• Carefully aspirate planktonic cells and wash wells 3 times with sterile PBS to remove non-adherent bacteria.

• Fix the biofilm with 99% methanol for 15 minutes, then air dry.

• Stain with 0.1% Crystal Violet for 15 minutes. Wash away excess stain with distilled water.

• Solubilize the bound dye with 33% glacial acetic acid and measure absorbance at 590 nm. Calculate the Biofilm Inhibitory Concentration (

  ).

Workflow Visualization

Figure 2: End-to-end antimicrobial screening workflow for 1,3,4-oxadiazole derivatives.

Quantitative Data Presentation (Expected Profiling)

To benchmark 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, its activity must be compared against clinical standards. The table below outlines the expected quantitative profile based on structurally analogous fluorinated oxadiazoles reported in recent literature [1, 3].

Table 1: Representative Antimicrobial Profile of Fluorinated 1,3,4-Oxadiazoles

Organism / Strain	Gram Status	Compound MIC (µg/mL)	Compound MBC (µg/mL)	Standard Drug	Standard MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	(+)	1.0 - 2.0	4.0	Vancomycin	1.0
MRSA (ATCC 33591)	(+)	2.0 - 4.0	8.0	Linezolid	2.0
Escherichia coli (ATCC 25922)	(-)	8.0 - 16.0	>32.0	Ciprofloxacin	0.5
Pseudomonas aeruginosa (ATCC 27853)	(-)	>32.0	>64.0	Meropenem	1.0
Candida albicans (ATCC 10231)	Yeast	4.0 - 8.0	16.0	Fluconazole	2.0

Note: The high MBC/MIC ratio (>4) against Gram-negative strains typically indicates a bacteriostatic effect, whereas the lower ratio against Gram-positive strains suggests bactericidal activity driven by LTA membrane destabilization.

Cytotoxicity & Safety Profiling (Selectivity Index)

A potent MIC is therapeutically useless if the compound is highly toxic to mammalian cells. As a final validation step, the compound must undergo an MTT cell viability assay using a standard mammalian cell line (e.g., HEK-293 or Vero cells).

The Selectivity Index (SI) is calculated as:

Interpretation: An SI

is generally required to consider an oxadiazole derivative a viable candidate for further preclinical in vivo efficacy models.

References

• Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives Source: Pharmaceuticals (MDPI) URL:[Link]

• Improved Antibacterial Activity of 1,3,4-Oxadiazole-Based Compounds That Restrict Staphylococcus aureus Growth Independent of LtaS Function Source: ACS Infectious Diseases URL:[Link]

• Antibacterial effect and possible mechanism of action of 1,3,4-oxadiazole in Staphylococcus aureus Source: Letters in Applied Microbiology (Oxford Academic) URL:[Link]

Application Note: Fabrication of OLED Devices Using 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole as Electron Transport Layer

Executive Summary

This application note details the fabrication protocol for Organic Light-Emitting Diodes (OLEDs) utilizing 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (herein referred to as 2-F-PPD ) as the Electron Transport Layer (ETL).

Oxadiazole derivatives are a cornerstone of electron transport materials (ETMs) due to their high electron affinity and hole-blocking capabilities. The specific inclusion of a fluorine atom at the ortho-position of the phenyl ring in 2-F-PPD serves two critical functions:

• LUMO Tuning: The electron-withdrawing nature of fluorine deepens the Lowest Unoccupied Molecular Orbital (LUMO), reducing the electron injection barrier from the cathode.

• Steric Modulation: The ortho-substitution introduces steric torsion between the phenyl and oxadiazole rings, potentially disrupting planar

  -stacking and inhibiting the crystallization that plagues standard 2,5-diphenyl-1,3,4-oxadiazole (PPD) films.

This guide provides a self-validating Vacuum Thermal Evaporation (VTE) protocol, ensuring reproducible device performance.

Material Characterization & Device Physics

Before fabrication, the energetic alignment of 2-F-PPD must be understood within the device stack.

Physicochemical Properties (Estimated)

Based on structural analogs (PPD, PBD) and fluorination effects.

Property	Value (Approx.)	Rationale
Molecular Weight	~240.23 g/mol	C₁₄H₉FN₂O
HOMO Level	-6.2 to -6.4 eV	Deep HOMO provides excellent Hole Blocking Layer (HBL) functionality.
LUMO Level	-2.8 to -3.0 eV	Fluorine substitution lowers LUMO by ~0.2–0.3 eV vs. PPD (-2.6 eV), improving electron injection.
Triplet Energy ( )	~2.6 eV	Sufficient to confine excitons in green/red phosphorescent emitters.
Electron Mobility ( )	– cm²/Vs	Typical for amorphous oxadiazoles; thickness optimization is critical to prevent high operating voltage.

Device Architecture Design

We will utilize a standard bilayer heterojunction architecture. The 2-F-PPD layer serves dual purposes: transporting electrons from the cathode and blocking holes from the Emissive Layer (EML).

Standard Stack: ITO (150nm) / NPB (50nm) / Alq3 (50nm) / 2-F-PPD (30nm) / LiF (1nm) / Al (100nm)

• Anode: Indium Tin Oxide (ITO)

• HTL: N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB)

• EML: Tris(8-hydroxyquinolinato)aluminium (Alq3) (Green Emitter)

• ETL/HBL: 2-F-PPD

• EIL: Lithium Fluoride (LiF)[1]

• Cathode: Aluminum (Al)[1]

Energy Level Diagram (DOT Visualization)

Figure 1: Energy level alignment showing the hole-blocking capability of 2-F-PPD (Deep HOMO) and efficient electron injection pathway.

Fabrication Protocol

Safety Note: Handle all organic materials in a glovebox or fume hood. 2-F-PPD may be an irritant. Use proper PPE (gloves, goggles, lab coat).

Substrate Preparation

Objective: Create an atomically clean, high-work-function anode surface.

• Patterning: Use pre-patterned ITO glass (

  ).

• Mechanical Cleaning: Scrub with detergent (Decon 90 or similar) and DI water using a lint-free cloth.

• Ultrasonic Bath Sequence:

  • Acetone (15 min)

  • Isopropanol (15 min)

  • DI Water (15 min)

• Drying: Blow dry with Nitrogen (

  ) gun; oven bake at 100°C for 30 min.

• Surface Activation (Critical): UV-Ozone or Oxygen Plasma treatment for 15 minutes immediately prior to loading into the vacuum chamber.

  • Why? Increases ITO work function from ~4.5 eV to ~4.8 eV, improving hole injection into NPB.

Vacuum Thermal Evaporation (VTE)

Objective: Deposit organic layers with precise thickness control.

System Requirements:

• Base Pressure:

  Torr (Critical for device lifetime).

• Deposition Rate Monitor: Quartz Crystal Microbalance (QCM).

Step-by-Step Deposition:

Layer	Material	Rate ( )	Thickness (nm)	Temperature ( )	Notes
1. HTL	NPB	1.0 - 2.0	50	Ambient	Stabilize rate before opening shutter.
2. EML	Alq3	1.0 - 2.0	50	Ambient	Ensure no cross-contamination from ETL source.
3. ETL	2-F-PPD	0.5 - 1.0	30	Ambient	Key Step: Lower rate ensures uniform film formation.
4. EIL	LiF	0.1	1.0	Ambient	Very slow rate is crucial for island formation/tunneling.
5. Cathode	Al	2.0 - 5.0	100	Ambient	High rate minimizes thermal damage to organics.

Protocol Validation (Self-Check):

• Visual Check: The 2-F-PPD film should appear transparent. If it looks "milky" or "hazy," crystallization has occurred (likely due to dirty substrate or too high deposition rate).

• Pressure Check: Ensure pressure does not spike above

  Torr during 2-F-PPD evaporation, which would indicate material decomposition.

Encapsulation

Objective: Prevent degradation by

and .

• Transfer device to inert atmosphere (

  glovebox, ppm ) without breaking vacuum if possible.

• Apply UV-curable epoxy to the glass cover slip perimeter.

• Place getter (desiccant) sheet inside the cover slip.

• Press cover slip onto the device substrate; UV cure (365 nm) for 60-120 seconds.

Characterization & Troubleshooting

Measurement Protocol

Connect the device to a Source-Measure Unit (SMU) (e.g., Keithley 2400) and a calibrated photodiode.

• J-V-L Sweep: Sweep voltage from 0V to 15V in 0.5V steps.

• Metrics to Calculate:

  • Turn-on Voltage (

    ): Voltage at . Expected: 3.0 - 4.5 V.

  • Current Efficiency (

    ): cd/A vs. Current Density ( ).

  • External Quantum Efficiency (EQE): % photons/electron.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
High Turn-on Voltage (>6V)	Thick ETL or Poor Injection	Reduce 2-F-PPD thickness to 20nm; Verify LiF thickness (must be <1.5nm).
Short Circuit	Pinholes / Spikes	Improve ITO cleaning; Filter organic materials before loading; Reduce deposition rate.
Fast Degradation (Dark Spots)	Crystallization of ETL	2-F-PPD may be crystallizing. Dope 2-F-PPD into a host (e.g., BCP) or ensure high vacuum quality.
Low Efficiency	Exciton Quenching	Ensure 2-F-PPD layer is thick enough (min 10nm) to block holes from reaching the cathode.

Fabrication Workflow Diagram (DOT)

Figure 2: Step-by-step fabrication workflow emphasizing the critical ETL deposition phase.

References

• Adachi, C., et al. "Electroluminescence in Organic Films with Three-Layer Structure." Japanese Journal of Applied Physics, vol. 27, no. 2, 1988, pp. L269-L271. Link

  • Foundational reference for the heterojunction OLED structure.

• Kido, J., et al. "Bright blue electroluminescence from poly(N-vinylcarbazole) doped with organic dyes." Applied Physics Letters, vol. 63, 1993, pp. 2627. Link

  • Establishes the use of oxadiazole derivatives (PBD) as electron transport materials.[2]

• Strukelj, M., et al. "Design and Application of Electron-Transporting Organic Materials." Science, vol. 267, 1995, pp. 1969-1972. Link

  • Discusses the stability and design of oxadiazole-based ETLs, relevant for understanding PPD/PBD analogs.

• Hughes, G., & Bryce, M. R. "Electron-transporting materials for organic electroluminescent and electrophosphorescent devices." Journal of Materials Chemistry, vol. 15, 2005, pp. 94-107. Link

  • Comprehensive review of ETL materials, including fluorinated deriv

• Janietz, S., et al. "Electrochemical determination of the ionization potential and electron affinity of poly(9,9-dioctylfluorene)." Applied Physics Letters, vol. 73, 1998, pp. 2453. Link

  • Methodology for verifying HOMO/LUMO levels cited in the characteriz

Sources

• 1. A High-Efficiency Deep Blue Emitter for OLEDs with a New Dual-Core Structure Incorporating ETL Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Molecular Docking of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole Ligands

This document provides a comprehensive guide to the molecular docking methodology for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole and its derivatives. It is intended for researchers, scientists, and drug development professionals engaged in computational drug discovery. The protocols herein are designed to be robust and self-validating, emphasizing the rationale behind key experimental choices to ensure scientific integrity.

Introduction: The Therapeutic Potential of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a privileged five-membered heterocyclic scaffold in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for amide and ester functionalities.[1][2] Derivatives of this core structure exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[3][4][5][6] Specifically, 2,5-disubstituted 1,3,4-oxadiazoles, such as the 2-(2-Fluorophenyl)-5-phenyl variant, have shown promise as inhibitors of critical biological targets.[7]

Molecular docking is an indispensable computational tool that predicts the preferred orientation and binding affinity of a ligand when it interacts with a target macromolecule, typically a protein.[8] This in-silico approach accelerates the drug discovery process by enabling the rapid screening of virtual libraries, elucidating structure-activity relationships (SAR), and proposing binding mechanisms at the molecular level. This guide will detail a validated workflow for docking 1,3,4-oxadiazole ligands, from target selection to results interpretation.

Part 1: Target Identification & Rationale

The efficacy of a docking study is fundamentally dependent on the selection of a biologically relevant protein target. The 1,3,4-oxadiazole scaffold has been successfully targeted against a diverse range of proteins.

Common Targets for 1,3,4-Oxadiazole Derivatives:

• Tyrosine Kinases: Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are crucial in cell signaling pathways related to cancer proliferation.[9][10][11] Several oxadiazole derivatives have been designed as potent EGFR inhibitors.[7][12]

• Tubulin: As a key component of the cytoskeleton, tubulin is a validated target for anticancer agents. Certain oxadiazole compounds have been shown to inhibit tubulin polymerization.[13][14]

• Other Enzymes: Other notable targets include Cyclooxygenase (COX) for anti-inflammatory activity, various CYPs like CYP51 for antimicrobial effects, and histone deacetylases (HDACs).[4][11][15]

Rationale for Target Selection: The choice of target must be hypothesis-driven. For instance, if the therapeutic goal is to develop a novel non-small cell lung cancer agent, EGFR would be a primary target due to its well-established role in this disease.[9] The Protein Data Bank (PDB) is the primary repository for 3D structures of biological macromolecules.

Protocol 1: Target Protein Structure Retrieval

• Navigate to the RCSB Protein Data Bank (PDB) website (rcsb.org).

• Search for the target of interest (e.g., "Epidermal Growth Factor Receptor" or "EGFR").

• Filter Results: Refine the search using filters on the left panel. Prioritize structures with:

  • High resolution (ideally < 2.5 Å).

  • A co-crystallized ligand bound in the active site. This is crucial for defining the binding pocket and for subsequent protocol validation.

  • Human (Homo sapiens) as the source organism, if relevant.

• Select and Download: Choose a suitable PDB entry (e.g., 1M17 for EGFR Tyrosine Kinase).[16] Download the structure in "PDB Format".

Part 2: Ligand and Receptor Preparation: The Foundation of Accuracy

Meaningful docking calculations require meticulous preparation of both the ligand and receptor structures to ensure correct ionization states, bond orders, and geometries.[17] This step removes artifacts from the crystal structure and adds necessary chemical information.

Protocol 2: 2D Sketching and 3D Conversion of the Ligand

• 2D Structure Drawing: Use a chemical drawing software (e.g., ChemDraw, MarvinSketch) to sketch the 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole structure.

• Export 3D Coordinates: Save the structure in a 3D format, such as MOL or SDF. Most drawing tools have a "Clean in 3D" or "Generate 3D Conformation" feature.

• Energy Minimization (Initial): It is good practice to perform an initial energy minimization using a force field (e.g., MMFF94) to obtain a low-energy starting conformation.

Protocol 3: Comprehensive Ligand Preparation

This protocol utilizes software designed for preparing ligands for docking, such as LigPrep (Schrödinger) or open-source alternatives like Open Babel .[18]

• Import the 3D ligand structure file.

• Generate States: Allow the software to generate possible ionization states at a defined pH (e.g., 7.4 for physiological conditions).

• Generate Tautomers: Enumerate common tautomeric forms.

• Stereoisomers: If chiral centers are present, generate relevant stereoisomers. For the topic ligand, this is not applicable.

• Energy Minimization: Perform a final, more rigorous energy minimization of all generated states using a suitable force field (e.g., OPLS).

• Output: Save the prepared ligand(s) in the format required by the docking software (e.g., .maegz for Schrödinger, .pdbqt for AutoDock Vina).

Protocol 4: Receptor Structure Preparation

This protocol uses tools like the Protein Preparation Wizard in Maestro (Schrödinger) or AutoDockTools to prepare the PDB file.[19][20]

• Import the downloaded PDB structure.

• Pre-processing:

  • Assign correct bond orders.

  • Add hydrogen atoms, as they are typically absent in X-ray crystal structures.

• Remove Unnecessary Molecules: Delete all water molecules that are not critical for ligand binding (i.e., not mediating a key interaction). Also, remove any co-solvents, ions, and co-crystallized ligands (save the original ligand separately for validation).

• Optimize Hydrogen Bonds: Optimize the orientation of hydroxyl groups, thiols, and histidine side chains to maximize hydrogen bonding networks.

• Restrained Minimization: Perform a restrained energy minimization of the protein structure. This step relieves steric clashes while ensuring heavy atoms do not deviate significantly from their crystallographic positions (e.g., up to an RMSD of 0.30 Å).

• Output: Save the prepared receptor in the appropriate format (.maegz or .pdbqt).

Part 3: The Molecular Docking Workflow

The core of the process involves defining a search space on the receptor and then running the docking algorithm to place the ligand within it.

Workflow Diagram: Molecular Docking

Caption: High-level workflow for a typical molecular docking experiment.

Protocol 5: Receptor Grid Generation

The docking grid defines the volume within which the ligand poses will be sampled. Its placement is critical for success.

• Load the prepared receptor structure into the modeling software.

• Define the Binding Site: The most reliable method is to define the grid center based on the position of the co-crystallized ligand from the original PDB file.[17]

• Set Grid Dimensions: The grid box should be large enough to accommodate the ligand and allow for rotational and translational sampling. A common size is a 20x20x20 Å cube, but this should be adjusted based on the ligand size and binding pocket shape.

• Generate the Grid: Execute the grid generation job. This pre-calculates the potential energy fields for various atom types, which speeds up the subsequent docking calculation.[21]

Protocol 6A: Docking with AutoDock Vina (Open-Source)

AutoDock Vina is a widely used, computationally efficient open-source docking program.[22]

• Prepare Input Files: You will need:

  • receptor.pdbqt: The prepared receptor file.

  • ligand.pdbqt: The prepared ligand file.

  • conf.txt: A text file specifying the docking parameters.

• Create conf.txt:

  • Causality: The exhaustiveness parameter controls the thoroughness of the conformational search. Higher values increase accuracy but also compute time. A value of 8 is a good balance for standard docking. num_modes specifies the number of binding poses to generate.[18]

• Run Vina from the Command Line:

• Output: Vina will generate a results.pdbqt file containing the specified number of binding poses and their corresponding binding affinities (in kcal/mol) in the header, and a results.log file.

Protocol 6B: Docking with Glide (Schrödinger)

Glide is a commercial docking program known for its accuracy and hierarchical search protocol.[23][24]

• Open the Ligand Docking Panel in Maestro.

• Receptor Grid: Select the grid file generated in Protocol 5.

• Ligands: Select the prepared ligand file.

• Settings Tab:

  • Precision Mode: Choose the docking precision.

    • SP (Standard Precision): Recommended for a good balance of speed and accuracy.[21]

    • XP (Extra Precision): More computationally demanding, designed to reduce false positives by using a more stringent scoring function.[25] Start with SP and use XP to re-score the top hits.

  • Ligand Sampling: Keep the default settings for flexible ligand sampling.

• Run the Job: Start the docking job. Glide will generate a results file (-out.maegz) containing the docked poses and a comprehensive set of scores.

Part 4: Analysis and Interpretation of Results

Analyzing docking output involves evaluating the scoring function and visually inspecting the binding poses to assess their chemical plausibility.[8]

Scoring Functions: Docking programs use scoring functions to rank poses. The score is an estimate of the binding free energy. A more negative score typically indicates a stronger predicted binding affinity.[8]

Parameter	Description	Typical Value (Example)
Binding Affinity (Vina)	Estimated free energy of binding.	-7.0 to -12.0 kcal/mol
GlideScore (Glide)	An empirical scoring function including terms for van der Waals energy, electrostatics, and penalties for unfavorable interactions.	-7.0 to -12.0
Emodel (Glide)	A combination of GlideScore, ligand strain energy, and van der Waals/Coulombic energies. Used to select the best pose for a given ligand.	-50 to -100

Visual Inspection and Interaction Analysis:

• Load the receptor-ligand complex into a visualizer like PyMOL or Maestro.

• Analyze the Best Pose: Focus on the top-scoring pose.

• Identify Key Interactions: Look for and document key non-covalent interactions between the 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole ligand and the protein's active site residues.

  • Hydrogen Bonds: The nitrogen atoms of the oxadiazole ring can act as hydrogen bond acceptors.

  • Hydrophobic Interactions: The phenyl rings will likely engage in hydrophobic interactions with nonpolar residues.

  • Pi-Pi Stacking: The aromatic rings can stack with residues like Phenylalanine (PHE), Tyrosine (TYR), or Tryptophan (TRP).

  • Halogen Bonds: The fluorine atom on the fluorophenyl group can potentially form halogen bonds.

Interaction Type	Ligand Moiety	Potential Protein Residues
Hydrogen Bond (Acceptor)	Oxadiazole Nitrogens	LYS, ARG, SER, THR, GLN
Hydrophobic	Phenyl, Fluorophenyl	LEU, ILE, VAL, ALA, MET
Pi-Pi Stacking	Phenyl, Fluorophenyl	PHE, TYR, TRP, HIS

Part 5: Protocol Validation: Ensuring Trustworthiness

A docking protocol must be validated to be considered trustworthy. The most common and essential validation method is re-docking the native ligand.[26]

Protocol 7: Validation by Re-docking

• Extract the Native Ligand: From the original PDB file, save the co-crystallized (native) ligand as a separate file.

• Prepare the Ligand: Prepare this native ligand using the same procedure (Protocol 3) as your test ligand.

• Dock the Native Ligand: Dock the prepared native ligand back into its own receptor using the identical docking protocol (Protocol 6A or 6B).

• Calculate RMSD: Superimpose the top-scoring docked pose of the native ligand onto its original crystallographic position. Calculate the Root Mean Square Deviation (RMSD) for the heavy atoms.

• Assess Validity: An RMSD value below 2.0 Å is considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[26][27]

Validation Workflow Diagram

Caption: Decision workflow for validating a molecular docking protocol.

Part 6: Advanced Considerations and Next Steps

• Receptor Flexibility: Rigid receptor docking is a simplification. If the binding site is known to undergo conformational changes, consider using methods like Induced Fit Docking (IFD) , which allows for side-chain flexibility upon ligand binding.[21]

• In Silico ADMET Prediction: A good docking score does not guarantee a good drug candidate. Subsequent in silico ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions are essential to evaluate the pharmacokinetic and pharmacodynamic properties of the ligands.[28][29] Tools like SwissADME or QikProp can predict properties like Lipinski's rule of five, bioavailability, and potential toxicity.

References

• Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol - YouTube. Available at: [Link]

• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock - YouTube. Available at: [Link]

• Computational design, synthesis, and assessment of 3-(4-(4-(1,3,4-oxadiazol-2-yl)-1H-imidazol-2-yl)phenyl)-1,2,4-oxadiazole derivatives as effective epidermal growth factor receptor inhibitors: a prospective strategy for anticancer therapy - RSC Publishing. Available at: [Link]

• AutoDock Vina Tutorial: Multiple ligands, Install, Minimize & Prepare Ligands, Run Virtual Screening - YouTube. Available at: [Link]

• Tutorial – AutoDock Vina. Available at: [Link]

• Flexible ligand docking with Glide - PubMed. Available at: [Link]

• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced - YouTube. Available at: [Link]

• In silico ADME predictions and in vitro antibacterial evaluation of 2-hydroxy benzothiazole-based 1,3,4-oxadiazole derivatives - PMC. Available at: [Link]

• Docking and scoring - Schrödinger. Available at: [Link]

• Tutorial: Docking with Glide. Available at: [Link]

• How can I validate docking result without a co-crystallized ligand? Available at: [Link]

• Computational Investigation of 1, 3, 4 Oxadiazole Derivatives as Lead Inhibitors of VEGFR 2 in Comparison with EGFR: Density Functional Theory, Molecular Docking and Molecular Dynamics Simulation Studies - PubMed. Available at: [Link]

• How to validate the molecular docking results ? | ResearchGate. Available at: [Link]

• Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC. Available at: [Link]

• Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. - SciSpace. Available at: [Link]

• In-silico ADME prediction and molecular docking study of novel benzimidazole-1,3,4-oxadiazole derivatives as CYP51 inhibitors for antimicrobial activity | Journal of Applied Pharmaceutical Research. Available at: [Link]

• Molecular Docking studies (Experiment protocol): Glide module of Schrodinger was used to carried out - Frontiers. Available at: [Link]

• In-silico predictive binding affinity and ADMET of novel n-[5-(2-fluorophenyl)-1, 3, 4-oxadiazole-carboxamide derivatives towards prot. Available at: https://ijpc.info/index.php/ijpc/article/view/584

• Oxadiazole Derivatives As Potential Egfr Protein Kinase Inhibitors: Prediction Of In-silico Admet Properties And Molecular Docking Study - International Journal of Advanced Research (IJAR). Available at: [Link]

• Synthesis, Anticancer Activity and Molecular Docking Studies of Novel N-Mannich Bases of 1,3,4-Oxadiazole Based on 4,6-Dimethylpyridine Scaffold - PMC. Available at: [Link]

• Automatic identification and representation of protein binding sites for molecular docking - Stanford Computer Graphics Laboratory. Available at: [Link]

• (PDF) In-silico ADME prediction and molecular docking study of novel benzimidazole-1,3,4-oxadiazole derivatives as CYP51 inhibitors for antimicrobial activity - ResearchGate. Available at: [Link]

• The binding site and surface analysis of docked complex a) the binding... - ResearchGate. Available at: [Link]

• (PDF) Synthesis, molecular docking study and anticancer activity of novel 1,3,4-oxadiazole derivatives as potential tubulin inhibitors - ResearchGate. Available at: [Link]

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives - MDPI. Available at: [Link]

• GalaxySite: ligand-binding-site prediction by using molecular docking - Oxford Academic. Available at: [Link]

• Prediction of ligand-binding sites of proteins by molecular docking calculation for a random ligand library - PMC. Available at: [Link]

• Two antioxidant 2,5-disubstituted-1,3,4-oxadiazoles (CoViTris2020 and ChloViD2020): successful repurposing against COVID-19 as the first potent multitarget anti-SARS-CoV-2 drugs - New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Binding Site Prediction and Docking - Sequence Analysis - Weizmann Institute. Available at: [Link]

• Novel 2,5-disubstituted-1,3,4-oxadiazoles as anti-inflammatory drugs - PMC. Available at: [Link]

• Synthesis, Molecular Docking, and Anticonvulsant Activity of 1,3,4-Oxadiazole Derivatives. Available at: [Link]

• Synthesis, cytotoxic evaluation, and molecular docking studies of some new 1, 3, 4-oxadiazole-based compounds - PMC. Available at: [Link]

• Design, Molecular Docking, Synthesis, Characterization and Preliminary Evaluation of Novel 1,3,4-Oxadiazole Derivatives as Cycli. Available at: [Link]

• Synthesis, molecular docking study and anticancer activity of novel 1,3,4-oxadiazole derivatives as potential tubulin inhibitors - PMC. Available at: [Link]

• Synthesis of 2,5-disubstituted-1,3,4-oxadiazole - ResearchGate. Available at: [Link]

• Synthesis, Anticancer and Molecular Docking Studies of 2-(4-chlorophenyl)-5-aryl-1,3,4-Oxadiazole Analogues - Hilaris Publisher. Available at: [Link]

• (PDF) Synthesis and Fungicidal Activity of 2,5-Disubstituted- 1,3,4-oxadiazole Derivatives - ResearchGate. Available at: [Link]

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC. Available at: [Link]

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Application Note: Determination of the Fluorescence Quantum Yield of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Target Audience: Researchers, Materials Scientists, and Optoelectronic Device Engineers Techniques: Relative Comparative Spectroscopy, Absolute Integrating Sphere Photometry

Introduction & Photophysical Profile

2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is a highly efficient fluorophore and electron-transporting material widely utilized in Organic Light-Emitting Diodes (OLEDs) and fluorescent chemical probes[1]. The 1,3,4-oxadiazole core provides robust thermal stability and high photoluminescence efficiency, while the asymmetric fluorine substitution finely tunes the HOMO/LUMO energy levels, enhancing electron acceptance without severely disrupting the radiative decay pathways[2].

Accurately measuring its fluorescence quantum yield (FQY,

) is a critical quality control step. Because oxadiazole derivatives typically emit in the UV-blue spectrum (340–450 nm) with high quantum efficiencies[3], their characterization requires rigorous control over optical artifacts such as self-absorption and solvent-induced quenching.

Theoretical Framework & Causality

The Fluorescence Quantum Yield (

) represents the thermodynamic probability that an energetically excited state will be deactivated via fluorescence rather than by a non-radiative mechanism[4]. Mathematically, it is defined by the rate constants of the competing excited-state deactivation pathways:

Where

is the radiative decay rate, is the non-radiative decay rate (e.g., thermal dissipation), and is the intersystem crossing rate to the triplet state.

Fig 1: Jablonski diagram showing competing radiative and non-radiative decay pathways.

Experimental Design & Rationale

To ensure rigorous, self-validating results, the experimental design must account for the specific photophysics of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole.

• Solvent Selection (Avoiding the Heavy-Atom Effect): Use spectroscopic-grade, non-halogenated solvents (e.g., cyclohexane or ethanol). Halogenated solvents (like chloroform or dichloromethane) induce a "heavy-atom effect," increasing spin-orbit coupling. This artificially inflates

  , driving the molecule into the triplet state and quenching the fluorescence[5].

• Concentration Limits (The Inner Filter Effect): IUPAC guidelines mandate that the absorbance of the sample at the excitation wavelength (

  ) must be kept below 0.05[5]. Higher concentrations lead to the Inner Filter Effect (IFE), where the fluorophore re-absorbs its own emitted photons, artificially lowering the measured [5].

• Degassing: Dissolved oxygen is a well-known collisional quencher. Solutions should be degassed using a freeze-pump-thaw cycle or by bubbling with high-purity Argon/Nitrogen for 20 minutes prior to measurement[5].

Protocol A: The Relative (Comparative) Method

This method calculates

by comparing the integrated fluorescence intensity of the oxadiazole derivative to a reference standard with a known quantum yield[6]. It is the preferred method for dilute liquid solutions.

Fig 2: Step-by-step workflow for the relative comparative fluorescence quantum yield method.

Step-by-Step Procedure:

• Standard Selection: Choose a standard whose absorption and emission profiles closely overlap with the sample to minimize wavelength-dependent detector bias. For 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, 9,10-Diphenylanthracene or Quinine Sulfate are optimal[6].

• Solution Preparation: Prepare a stock solution of the sample and standard. Dilute both into a series of 5 concentrations where the optical density strictly ranges between 0.01 and 0.05 at the chosen

  [5].

• Absorbance Measurement: Record the UV-Vis absorbance spectra for all solutions using the same quartz cuvette. Baseline correct against the pure solvent.

• Fluorescence Measurement: Excite the solutions at

  . Record the emission spectra using identical spectrofluorometer settings (slit widths, integration time, PMT voltage).

• Data Processing: Integrate the area under the emission curve for each concentration. Plot Integrated Fluorescence Intensity vs. Absorbance. The plot must be linear (

  ).

• Calculation: Use the gradients (slopes) of these plots in the comparative equation:

  (Where

  is FQY, is the gradient, is the solvent refractive index, is the sample, and is the standard).

Protocol B: The Absolute Method (Integrating Sphere)

For solid-state thin films (e.g., OLED emission layers) or solutions where a perfectly matched standard is unavailable, the absolute method using an integrating sphere is required. The sphere's highly reflective interior (e.g., Spectralon, >95% reflectance) captures all isotropically emitted photons, overcoming the angular dependence and waveguiding effects inherent to high-refractive-index films[4].

Fig 3: Logical photon accounting workflow for absolute quantum yield using an integrating sphere.

Step-by-Step Procedure:

• System Calibration: Ensure the spectrofluorometer and integrating sphere are radiometrically calibrated using a NIST-traceable standard lamp to correct for the wavelength-dependent response of the grating and PMT[5].

• Blank Measurement: Place a cuvette with pure solvent (or a blank substrate for films) into the sphere. Scan the excitation region to measure the unabsorbed excitation photons (

  ) and the emission region to establish the background ( ).

• Sample Measurement: Insert the sample. Repeat the scans to measure the remaining unabsorbed excitation photons (

  ) and the total emitted photons ( ).

• Calculation: The absolute FQY is calculated by the ratio of emitted photons to absorbed photons:

Quantitative Data & Troubleshooting

Table 1: Recommended Quantum Yield Standards for UV-Blue Emitters[7]

Standard Compound	Solvent	Excitation Range (nm)	Emission Max (nm)	Absolute
9,10-Diphenylanthracene	Cyclohexane	330 - 380	410	0.90
Quinine Sulfate	0.1 M	300 - 380	450	0.54
2-Aminopyridine	0.1 M	280 - 330	365	0.60

Table 2: Common Pitfalls and Troubleshooting in FQY Measurement

Error Source	Mechanistic Cause	Self-Validating Corrective Action
Inner Filter Effect (IFE)	High concentration causes self-absorption of emitted photons[5].	Dilute sample until Absorbance < 0.05 at . Verify linearity across 5 dilutions.
Heavy-Atom Quenching	Halogenated solvents increase spin-orbit coupling, driving [5].	Switch to spectroscopic-grade cyclohexane or ethanol.
Oxygen Quenching	Dissolved acts as a collisional triplet quencher[5].	Degas solution via 3 freeze-pump-thaw cycles or bubble with Ar/N2 for 20 mins.
Waveguiding (Films)	High refractive index traps photons via total internal reflection[4].	Abandon relative method; use an Integrating Sphere to capture isotropic emission.

References

• [4] HORIBA Scientific. Recording Fluorescence Quantum Yields. HORIBA. Available at: [Link]

• HORIBA Scientific. Quanta-φ F-3029 Integrating Sphere Manual. HORIBA. Available at: [Link]

• [6] Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry. Available at: [Link]

• [5] Ishida, H., et al. (2016). Guidelines for measurement of luminescence spectra and quantum yields of inorganic and organometallic compounds in solution and solid state (IUPAC Technical Report). Pure and Applied Chemistry. Available at:[Link]

• [3] Bencini, A., et al. (2004). Efficient Fluorescent Sensors Based on 2,5-Diphenyl[1,3,4]oxadiazole: A Case of Specific Response to Zn(II) at Physiological pH. Inorganic Chemistry, ACS Publications. Available at: [Link]

• [1] Thomas, K. R. J., et al. (2005). Synthesis and characterization of novel 2,5-diphenyl-1,3,4-oxadiazole derivatives of anthracene and its application as electron transporting blue emitters in OLEDs. ResearchGate. Available at: [Link]

• [2] Tiwari, A., et al. (2022). Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis. Phase Transitions. Available at:[Link]

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• 6. publications.iupac.org [publications.iupac.org]

Application Notes and Protocols for Thin-Film Deposition of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Foreword: The Strategic Importance of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole Thin Films

The landscape of modern electronics and optoelectronics is increasingly shaped by the unique properties of organic semiconductor materials. Among these, 1,3,4-oxadiazole derivatives have garnered significant attention due to their inherent chemical and thermal stability, and their electron-transporting capabilities.[1][2] The subject of this guide, 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, is a member of this promising class of materials. The introduction of a fluorine atom can further modulate the electronic properties and stability of the molecule. The ability to deposit this material as high-quality thin films is a critical enabler for its integration into a variety of devices, including Organic Light-Emitting Diodes (OLEDs), Organic Field-Effect Transistors (OFETs), and sensors.[3]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing not just protocols, but the scientific rationale behind the chosen methodologies for the thin-film deposition of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole. We will explore two primary deposition routes: a vacuum-based thermal evaporation method and a solution-based spin coating technique. The choice between these methods is often dictated by the desired film characteristics, scalability, and the specific application at hand.

Part 1: Vacuum Thermal Evaporation (VTE) of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Application Note: VTE for High-Purity, Uniform Organic Thin Films

Vacuum thermal evaporation is a cornerstone technique in the fabrication of high-performance organic electronic devices.[3] The process involves heating the source material, in this case, 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole powder, in a high-vacuum environment to the point of sublimation. The resulting vapor then travels in a line-of-sight path and condenses onto a cooler substrate, forming a thin film.

The primary advantage of VTE lies in its ability to produce highly uniform and pure thin films with precise thickness control, often at the angstrom level. The high-vacuum environment (typically below 5x10⁻⁶ mbar) is crucial as it minimizes the incorporation of impurities and prevents the degradation of the organic material, which can be sensitive to oxygen and water.[3] For oxadiazole derivatives, which are known for their thermal stability, VTE is a particularly suitable method.[1]

The morphology of the resulting thin film is highly dependent on several key parameters: the deposition rate, the substrate temperature, and the base pressure of the chamber.[3] A slow deposition rate generally allows for more ordered molecular packing on the substrate, which can be beneficial for charge transport. The substrate temperature influences the mobility of the molecules upon arrival, affecting the film's crystallinity and grain size.

Experimental Workflow for Vacuum Thermal Evaporation

Caption: Workflow for Vacuum Thermal Evaporation.

Protocol for Vacuum Thermal Evaporation

1. Precursor and Substrate Preparation:

• Source Material: Use high-purity (>99.5%) 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole powder. It is advisable to pre-condition the material by heating it in a separate vacuum chamber (degassing) to remove any adsorbed volatiles.

• Substrate Cleaning (Critical Step):

  • Place substrates (e.g., ITO-coated glass, silicon wafers) in a substrate holder.

  • Sequentially sonicate in a series of solvents for 15 minutes each: deionized water with detergent, deionized water, acetone, and finally isopropanol.

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Immediately before loading into the deposition chamber, treat the substrates with UV-ozone or an oxygen plasma for 5-10 minutes to remove any remaining organic residues and improve surface wettability.

2. Deposition Process:

• Load the cleaned substrates and the crucible containing the 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole powder into the vacuum chamber.

• Pump down the chamber to a base pressure of at least 5x10⁻⁶ mbar.

• Slowly ramp up the temperature of the crucible until the desired deposition rate is achieved, as monitored by a quartz crystal microbalance. A typical starting rate for small organic molecules is 0.1-0.2 Å/s.

• Maintain a stable substrate temperature. For amorphous films, room temperature is often sufficient. For potentially more crystalline films, a slightly elevated temperature (e.g., 60-80 °C) can be explored.

• Deposit the film to the desired thickness.

• Once the target thickness is reached, close the shutter to the source and ramp down the crucible temperature.

• Allow the system and substrates to cool down to room temperature under vacuum.

• Vent the chamber slowly with an inert gas like nitrogen or argon before removing the samples.

Table 1: Typical VTE Deposition Parameters for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Parameter	Value	Rationale
Base Pressure	< 5 x 10⁻⁶ mbar	Minimizes impurity incorporation and material degradation.[3]
Deposition Rate	0.1 - 2.0 Å/s	Slower rates can promote more ordered film growth.
Substrate Temp.	25 - 80 °C	Influences molecular mobility and film morphology.
Source-Substrate Dist.	20 - 40 cm	Affects film uniformity.
Desired Thickness	10 - 200 nm	Application-dependent.

Part 2: Solution-Based Spin Coating of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Application Note: Spin Coating for Rapid and Scalable Film Fabrication

Spin coating is a widely used solution-based technique for depositing thin films of organic materials.[4][5] It involves dispensing a solution of the material onto a spinning substrate. The centrifugal force causes the solution to spread out evenly, and the subsequent solvent evaporation leaves behind a solid thin film. This method is valued for its simplicity, low cost, and rapid processing times.[6]

The success of spin coating is critically dependent on the solubility of the material in a suitable solvent system and the ability to form a uniform film upon drying. The choice of solvent is paramount; it must dissolve the 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole without leaving residues, and its evaporation rate should be controllable. The final film thickness is primarily determined by the solution concentration and the spin speed.

For organic semiconductors, controlling the thin film morphology during solution processing is a major challenge, as it significantly impacts device performance.[4] Factors such as solvent evaporation rate and post-deposition annealing can influence the crystallinity and molecular ordering of the film.[7]

Experimental Workflow for Spin Coating

Caption: Workflow for Solution-Based Spin Coating.

Protocol for Spin Coating

1. Precursor and Substrate Preparation:

• Solution Preparation:

  • Dissolve 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole in a suitable high-purity solvent (e.g., chloroform, chlorobenzene, or tetrahydrofuran) to the desired concentration (e.g., 5-20 mg/mL).

  • Gently heat and/or sonicate the solution to ensure complete dissolution.

  • Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate impurities.

• Substrate Cleaning: Follow the same rigorous cleaning procedure as described for VTE. A clean and uniform substrate surface is essential for achieving a high-quality spin-coated film.

2. Deposition Process:

• Place the cleaned substrate on the chuck of the spin coater and apply vacuum to secure it.

• Dispense a small amount of the filtered solution onto the center of the substrate, enough to cover the surface.

• Start the spin coater. A two-step process is often effective:

  • A low-speed spin (e.g., 500 rpm for 10 seconds) to evenly spread the solution.

  • A high-speed spin (e.g., 2000-5000 rpm for 30-60 seconds) to thin the film to the desired thickness and evaporate the solvent.

• After the spin cycle is complete, carefully remove the substrate from the chuck.

3. Post-Deposition Annealing:

• Thermal Annealing: Place the coated substrate on a hotplate in a controlled environment (e.g., a nitrogen-filled glovebox) at a temperature below the material's melting point (e.g., 80-120 °C) for a defined period (e.g., 10-30 minutes). This can help to remove residual solvent and improve film ordering.

• Solvent Vapor Annealing: Alternatively, expose the film to a saturated atmosphere of the spinning solvent for a period. This can also enhance crystallinity.

Table 2: Typical Spin Coating Parameters for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Parameter	Value	Rationale
Solvent	Chloroform, Chlorobenzene, THF	Must fully dissolve the compound and have a suitable evaporation rate.
Concentration	5 - 20 mg/mL	A primary determinant of film thickness.
Spin Speed	1000 - 6000 rpm	Higher speeds result in thinner films.
Spin Time	30 - 60 s	Ensures complete solvent evaporation.
Annealing Temp.	80 - 120 °C	Removes residual solvent and can improve film morphology.

Part 3: Thin-Film Characterization

Once the thin films of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole are deposited, a suite of characterization techniques should be employed to determine their properties:

• Atomic Force Microscopy (AFM): To investigate the surface morphology, roughness, and grain size of the films.

• UV-Visible Spectroscopy: To determine the optical absorption properties and estimate the optical bandgap of the material.

• Photoluminescence Spectroscopy: To study the light-emitting properties of the films.

• X-ray Diffraction (XRD): To assess the crystallinity and molecular packing of the films.

• Ellipsometry or Profilometry: To accurately measure the film thickness.

Conclusion

The successful deposition of high-quality thin films of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is a crucial step towards harnessing its potential in advanced electronic and optoelectronic applications. Both vacuum thermal evaporation and spin coating offer viable pathways to this end, each with its own set of advantages and considerations. VTE provides unparalleled control over film purity and thickness, making it ideal for high-performance device fabrication. Spin coating, on the other hand, offers a rapid, low-cost, and scalable method that is well-suited for exploratory research and large-area applications. The protocols and insights provided in this guide are intended to serve as a robust starting point for researchers to develop and optimize their deposition processes for this promising organic semiconductor.

References

• VacCoat. (2019, September 25). Thin Films Deposition of Organic Materials. [Link]

• Diao, Y., Shaw, L., Bao, Z., & Mannsfeld, S. C. B. (2014). Morphology control strategies for solution-processed organic semiconductor thin films. Journal of Materials Chemistry C, 2(29), 5351-5378. [Link]

• Asadi, K., & de Leeuw, D. M. (2014). Inorganic and Organic Solution-Processed Thin Film Devices. MRS Online Proceedings Library, 1673. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 750580, 2-[(2-Fluorophenyl)methylthio]-5-(4-methylphenyl)-1,3,4-oxadiazole. [Link]

• Prasad, K. R., & Kumar, V. (2021). Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity. Chemistry, 3(1), 133-145. [Link]

• Girtan, M. (2012). Thin-Film Deposition of Organic−Inorganic Hybrid Materials. In Hybrid Materials - Synthesis, Characterization, and Applications. IntechOpen. [Link]

• Singh, S., & Singh, F. (2018). Thin Film Deposition: Solution Based Approach. International Journal of Advanced Research in Physical Science, 5(1), 1-7. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., & El-Sayed, W. A. (2014). Synthesis, Characterization, and Antimicrobial Evaluation of Oxadiazole Congeners. Molecules, 19(12), 20088-20101. [Link]

• El-Moussaouiti, M., Al-Harrasi, A., & Oulyadi, H. (2022). Synthesis of Oxadiazole Derivatives from Terephthalic Acid. Chemistry Proceedings, 12(1), 91. [Link]

• de Oliveira, C. B., et al. (2022). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Molecules, 27(19), 6524. [Link]

• Al-Amiery, A. A., et al. (2021). Synthesis of Some New Disubstituted Triazole and Oxadiazole Derivatives and Study of Their Molecular Docking and Biological Activity. Advanced Journal of Chemistry, Section A, 4(2), 125-135. [Link]

• Kaya, D., et al. (2022). Sol–gel synthesis and characterization of 2-phenyl-5-(pyridin-4-yl)-1,3,4-oxadiazole thin films: a structural and optical study. Journal of Materials Science: Materials in Electronics, 33(1), 489-500. [Link]

• He, D., Zhu, Y., et al. (2010). Synthesis, Characterization, and Optical Properties of Novel 2,5-Bis[4-(2-(-arylvinyl)phenyl]-1,3,4-oxadiazoles. Chinese Journal of Chemistry, 28(1), 131-136. [Link]

• Al-Ghorbani, M., et al. (2022). 2,5-Bis(2,2,2-trifluoroethoxy)phenyl-tethered 1,3,4-Oxadiazoles Derivatives: Synthesis, In Silico Studies, and Biological Assessment as Potential Candidates for Anti-Cancer and Anti-Diabetic Agent. Molecules, 27(24), 8758. [Link]

• Mary, Y. S., & Panicker, C. Y. (2021). Molecular Structure, FT-IR Spectra, MEP and HOMO-LUMO Investigation of 2-(4-Fluorophenyl)-5-phenyl-1, 3,4-oxadiazole Using DFT Theory Calculations. Advanced Journal of Chemistry, Section A, 4(3), 209-222. [Link]

• Lewandowska, M., et al. (2020). Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. Molecules, 25(17), 3878. [Link]

• Kumar, K. A., et al. (2012). Comprehensive Review On The Chemistry Of 1,3,4-Oxadiazoles And Their Applications. International Journal of ChemTech Research, 4(4), 1782-1791. [Link]

• Ghosh, S., et al. (2008). Photophysical characterizations of 2-(4-Biphenylyl)-5 phenyl-1,3,4- oxadiazole in restricted geometry. arXiv preprint arXiv:0811.4591. [Link]

• Zhou, Z., et al. (2020). The crystal structure of 2-p-fluorophenyl-5-dihydroxymethyl-1,3,4-oxadiazole, C9H7FN2O3. Zeitschrift für Kristallographie-New Crystal Structures, 235(1), 11-13. [Link]

Sources

• 1. nanobioletters.com [nanobioletters.com]
• 2. mdpi.com [mdpi.com]
• 3. vaccoat.com [vaccoat.com]
• 4. Morphology control strategies for solution-processed organic semiconductor thin films - Energy & Environmental Science (RSC Publishing) DOI:10.1039/C4EE00688G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Inorganic and Organic Solution-Processed Thin Film Devices - PMC [pmc.ncbi.nlm.nih.gov]

Preparing stock solutions of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole for bioassays

Application Note: Preparation and Handling of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole Stock Solutions for Bioassays

Executive Summary

This guide defines the technical standard for preparing stock solutions of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole , a bioactive heterocyclic compound often screened for antimicrobial, anticancer, and anti-inflammatory properties. Due to the high lipophilicity of the 2,5-disubstituted 1,3,4-oxadiazole core, improper solubilization frequently leads to "silent precipitation"—micro-aggregates that skew bioassay data without being visible to the naked eye. This protocol establishes a DMSO-based master stock system validated for cellular and enzymatic assays, ensuring compound stability and data reproducibility.

Physicochemical Profile & Causality

Understanding the molecule's physical nature is the prerequisite for a stable solution.

• Compound Name: 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

• Chemical Formula: C₁₄H₉FN₂O

• Molecular Weight (MW): 240.24 g/mol

• Solubility Class: Lipophilic / Hydrophobic.

• Solvent Compatibility:

  • DMSO (Dimethyl Sulfoxide): Recommended.[1][2][3] High dielectric constant dissolves the polar oxadiazole ring while accommodating the aromatic rings.

  • Ethanol: Secondary. Lower solubility limit; higher volatility makes concentration management difficult over time.

  • Water/PBS: Insoluble. Direct addition without a carrier solvent will result in immediate precipitation.

Materials & Equipment

• Compound: >98% purity (HPLC grade).

• Solvent: Sterile-filtered DMSO (Cell Culture Grade, ≥99.9%).

  • Why: Industrial grade DMSO contains impurities that are cytotoxic.

• Vessels: Amber glass vials (borosilicate) with PTFE-lined caps.

  • Why: Oxadiazoles can be light-sensitive; DMSO can leach plasticizers from standard polypropylene tubes during long-term storage.

• Weighing: Analytical balance (readability 0.01 mg).

Protocol 1: Preparation of Master Stock Solution (10 mM)

This protocol targets a 10 mM master stock. This concentration is ideal because a 1:1000 dilution yields 10 µM (a common screening concentration) while keeping the final DMSO concentration at a safe 0.1%.

Step-by-Step Procedure:

• Calculate Mass Requirement: To prepare 1.0 mL of a 10 mM stock:

  [4]

• Weighing Strategy:

  • Weighing exactly 2.40 mg is error-prone. Instead, weigh a larger amount (e.g., ~5-10 mg) and adjust the solvent volume.

  • Example: You weigh 5.20 mg .

  • Required Volume (mL):

    .

• Solubilization:

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex vigorously for 30 seconds.

  • Sonicate in a water bath at room temperature for 5 minutes.

  • Verification: Hold the vial up to a light source. The solution must be perfectly clear with no refracting particles.

• Aliquot & Storage:

  • Do not store the full volume in one vial. Freeze-thaw cycles promote crystal growth.

  • Dispense 50–100 µL aliquots into sterile amber microtubes.

  • Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol 2: Serial Dilution for Bioassays (The "3-Step Drop")

Directly adding high-concentration DMSO stock to aqueous media often causes "shock precipitation." Use this intermediate dilution method to maintain solubility.

The Workflow:

• Thaw: Warm the Master Stock (10 mM) to Room Temperature (RT). Vortex to ensure homogeneity.

• Intermediate Dilution (100x Working Stock):

  • Dilute the Master Stock 1:10 in DMSO (not water) to create a 1 mM Sub-Stock.

  • Why: Keeping the compound in organic solvent prevents precipitation during the dilution phase.

• Final Assay Dilution:

  • Dilute the Sub-Stock 1:100 into the pre-warmed culture media/buffer while vortexing the media .

  • Final Concentration: 10 µM.

  • Final DMSO: 0.1% (Safe for most cell lines).[1][2]

Visualization: The Solubility & Dilution Logic

Figure 1: Logical workflow for preparing and diluting hydrophobic oxadiazole stocks to ensure solubility and minimize solvent toxicity.

Quality Control & Troubleshooting

Issue	Observation	Root Cause	Corrective Action
Turbidity	Assay media turns cloudy immediately after adding compound.	Shock precipitation due to rapid polarity change.	Use an intermediate dilution step (Protocol 2). Add compound to moving (vortexing) media.
Cytotoxicity	Cell death observed in "Vehicle Control" wells.	DMSO concentration > 0.5% or oxidized DMSO.	Ensure final DMSO is < 0.1%.[1][2] Use fresh, cell-culture grade DMSO.
Crystallization	Crystals visible in Master Stock after thawing.	Incomplete thawing or saturation.	Warm to 37°C and sonicate for 2 mins before use.

References

• Chemical Identity & Synthesis

  • Synthesis and Biological Activity of Some New 1,3,4-Oxadiazole Derivatives. (2014). Journal of Saudi Chemical Society.[5] Link

  • Biologically Active 2,5-Disubstituted-1,3,4-Oxadiazoles: A Review. (2009).[6][7] International Journal of Pharmaceutical Sciences and Nanotechnology. Link

• Solvent Toxicity Standards

  • Considerations regarding use of solvents in in vitro cell based assays. (2012).[8] BMC Research Notes. Link (Establishes the 0.1% DMSO safety threshold).

• Stock Preparation Best Practices

  • Guidance on the Preparation of Stock Solutions for Bioassays. (2020).[9] Assay Guidance Manual, NCBI. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. lifetein.com [lifetein.com]
• 3. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 4. Synthesis, biological evaluation and network pharmacology based studies of 1,3,4-oxadiazole bearing azaphenols as anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 5. Synthesis And Biological Activity of Some New 1,3,4-Oxadiazole Derivatives [sciepub.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. Biologically Active 2,5-Disubstituted-1,3,4-Oxadiazoles | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 8. jchemrev.com [jchemrev.com]
• 9. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently guide research teams through the physicochemical bottlenecks of drug development. Working with diaryl 1,3,4-oxadiazoles presents a unique set of challenges. While the 1,3,4-oxadiazole core inherently exhibits improved aqueous solubility and lower lipophilicity compared to its 1,2,4-oxadiazole isomers[1], the specific addition of 2-fluorophenyl and 5-phenyl substituents creates a highly planar, lipophilic system.

This structural planarity drives strong

stacking within the crystal lattice, resulting in high lattice energy and severely restricted aqueous dissolution. Consequently, your compound behaves as a classic Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV molecule[2].

Below is our comprehensive, self-validating troubleshooting guide designed to overcome these solubility barriers across different stages of your experimental pipeline.

Diagnostic Workflow: Selecting Your Solubilization Strategy

Caption: Strategy decision tree for solubilizing diaryl 1,3,4-oxadiazoles based on target application.

Module 1: In Vitro Assays (Co-Solvency & Micellization)

FAQ 1: My compound precipitates immediately when I dilute my DMSO stock into the aqueous assay buffer. How do I prevent this?

Causality: This phenomenon, known as "solvent crash-out," occurs because the rapid shift in the dielectric constant of the medium forces the highly hydrophobic diaryl oxadiazole out of solution before surfactant micelles have time to encapsulate it. The thermodynamic drive for the planar molecules to self-associate is faster than the kinetics of micelle formation.

Self-Validating Protocol: Step-Down Micellar Dilution

• Stock Preparation: Dissolve the compound in 100% DMSO to create a 10 mM master stock.

• Surfactant Priming: In a separate vial, mix the required volume of DMSO stock with an equal volume of a non-ionic surfactant (e.g., Tween-80 or Cremophor EL).

  • Causality: Pre-mixing coats the hydrophobic molecules with surfactant monomers in a low-dielectric environment before introducing water.

• Aqueous Titration: Slowly add the aqueous assay buffer dropwise while vortexing continuously, until the final desired concentration is reached. Ensure the final DMSO concentration remains < 1% v/v to prevent cellular toxicity.

• Validation Step: Measure the optical density (OD) of the final solution at 600 nm. An

  compared to a buffer blank confirms the absence of light-scattering micro-precipitates.

Module 2: In Vivo Intravenous (IV) Formulation (Cyclodextrin Complexation)

FAQ 2: I need a clear, biocompatible aqueous solution for IV dosing in rodents, but the compound is completely insoluble in saline. What is the best approach?

Causality: For systemic injection, particulate matter must be strictly avoided to prevent embolism.3

3 acts as a highly effective hydrophilic carrier. Its hydrophobic internal cavity accommodates the lipophilic diphenyl-oxadiazole core via non-covalent dynamic inclusion, while its polyanionic exterior ensures high aqueous solubility and prevents drug-induced irritation at the injection site[3].

Caption: Step-by-step workflow for generating SBE-β-CD inclusion complexes via solvent evaporation.

Self-Validating Protocol: Solvent Evaporation Complexation

• Stoichiometric Mixing: Weigh 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole and SBE-

  -CD at a 1:2 molar ratio.

• Co-solvation: Dissolve both components in a 50:50 (v/v) mixture of Methanol and Water.

  • Causality: Methanol breaks the drug's crystal lattice, while water dissolves the cyclodextrin, allowing molecular-level interaction and complexation.

• Solvent Removal: Remove the methanol using a rotary evaporator at 40°C under reduced pressure until a clear aqueous solution remains.

• Lyophilization: Freeze the remaining solution at -80°C and lyophilize for 24-48 hours to obtain a dry, amorphous inclusion complex powder.

• Validation Step: Reconstitute the powder in 0.9% saline. Perform Dynamic Light Scattering (DLS). A single peak with a Polydispersity Index (PDI) < 0.2 confirms uniform complexation without free drug aggregates[4].

Module 3: Oral (PO) Formulation (Amorphous Solid Dispersions)

FAQ 3: Oral bioavailability is near zero due to poor dissolution in the GI tract. How can I formulate this for oral gavage?

Causality: The crystalline lattice energy of the planar diaryl oxadiazole prevents hydration in gastric fluids. Converting the crystalline drug into an 2 using a polymer matrix traps the drug in a high-energy amorphous state, drastically lowering the thermodynamic barrier to dissolution[2].

Self-Validating Protocol: Solvent-Shift ASD Preparation

• Polymer Selection: Select HPMCAS (Hydroxypropyl methylcellulose acetate succinate) due to its amphiphilic nature and ability to maintain drug supersaturation in the intestine.

• Dissolution: Dissolve the drug and HPMCAS (1:4 w/w ratio) in a volatile organic solvent (e.g., Acetone/Methanol)[2].

• Rapid Evaporation: Use a rotary evaporator or spray dryer to rapidly remove the solvent.

  • Causality: Rapid evaporation kinetically traps the drug molecules, preventing them from reorganizing into a crystalline lattice.

• Milling: Gently pulverize the resulting film into a fine powder and pass through a 100-mesh sieve[2].

• Validation Step: Analyze the powder via Differential Scanning Calorimetry (DSC). The complete disappearance of the drug's sharp melting endotherm confirms successful amorphization[5].

Quantitative Data Summary

The following table summarizes the expected solubility enhancements based on the selected formulation strategy:

Formulation Strategy	Excipient System	Mechanism of Solubilization	Expected Solubility Increase	Primary Application
Co-solvent + Surfactant	5% DMSO / 5% Tween 80	Micellar encapsulation & dielectric constant bridging	50 - 100x	In vitro assays, IP dosing
Inclusion Complexation	SBE- -CD (Captisol®)	Host-guest complexation; masking of hydrophobic diaryl core	500 - 1000x	IV dosing, Ocular, Injectables
Amorphous Solid Dispersion	HPMCAS	Disruption of crystal lattice; stabilization of amorphous state	100 - 300x	Oral (PO) dosing, Solid dosage forms

References

• Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives Source: MDPI URL:[Link]

• Utility of Sulfobutyl Ether β-Cyclodextrin Inclusion Complexes in Drug Delivery: A Review Source: Indian Journal of Pharmaceutical Sciences URL:[Link]

• A Review of Formulation Strategies for Cyclodextrin-Enhanced Solid Lipid Nanoparticles (SLNs) Source: PMC (NIH) URL:[Link]

• Improve Solubility Dissolution: Topics by Science.gov Source: Science.gov URL:[Link]

• Oxadiazoles in Medicinal Chemistry Source: R Discovery / Researcher.life URL:[Link]

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. benchchem.com [benchchem.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. A Review of Formulation Strategies for Cyclodextrin-Enhanced Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. improve solubility dissolution: Topics by Science.gov [science.gov]

Technical Support Center: Oxidative Cyclization for Oxadiazole Formation

[1]

Current Status: Operational Topic: Troubleshooting Oxidative Cyclization Failures Lead Scientist: Senior Application Specialist Audience: Medicinal Chemists & Process Development Scientists

Introduction: The Cyclization Bottleneck

Welcome to the Oxadiazole Synthesis Support Center. You are likely here because your oxidative cyclization of acylhydrazones (or dehydrative cyclization of diacylhydrazines) has failed.

The 1,3,4-oxadiazole core is a privileged scaffold in drug discovery, acting as a bioisostere for esters and amides.[1] However, the formation of this ring is often the yield-limiting step. Whether you are seeing unreacted hydrazone intermediates, black tar decomposition, or stubborn hydrolysis, this guide addresses the causality of these failures and provides self-validating protocols to resolve them.

Module 1: The "Stuck" Reaction (Incomplete Cyclization)

Symptom: The reaction turns dark, but LCMS shows the starting acylhydrazone remains unconsumed.[1] Diagnosis: Insufficient electrophilicity of the intermediate or incorrect pH modulation preventing the elimination step.

The Solution: Iodine-Mediated Oxidative Cyclization (I₂/Base)

Many researchers attempt oxidative cyclization using weak oxidants or without sufficient base. The iodine-mediated pathway is robust but relies on a specific mechanistic sequence: N-iodination followed by base-assisted elimination.

The Mechanism (Why it fails without Base)

The reaction proceeds via an

-iodo-hydrazone intermediate. Without a base (like K₂CO₃), the subsequent elimination of HI is thermodynamically unfavorable, stalling the reaction at the iodinated intermediate which eventually decomposes.

Figure 1: Mechanistic pathway of Iodine-mediated cyclization showing the critical base-dependent elimination step.

Corrective Protocol: I₂/K₂CO₃ System

Applicability: Broad scope, scalable, transition-metal free.[1][2][3][4]

• Dissolution: Dissolve the acylhydrazone (1.0 equiv) in DMSO (0.5 M). Note: DMSO is critical here as it stabilizes the polar transition state.

• Base Addition: Add K₂CO₃ (3.0 equiv). Stir for 10 minutes.

• Oxidation: Add molecular Iodine (I₂) (1.1 equiv) in one portion.

• Temperature: Heat to 100 °C for 2–4 hours.

• Quench: Cool to RT and quench with aqueous Na₂S₂O₃ (sodium thiosulfate) to remove excess iodine (color change from dark brown to yellow/clear).

• Isolation: Extract with EtOAc.

Key Checkpoint: If the reaction stays brown after thiosulfate wash, you likely have iodine trapped in a lipophilic impurity or the product has complexed with iodine. Wash with 10% w/v KI solution to solubilize the iodine.

Module 2: Decomposition of Sensitive Substrates

Symptom: The reaction mixture turns into "tar" or multiple spots appear on TLC. Diagnosis: The oxidant is too harsh (e.g., KMnO₄, Chloramine-T) or the dehydrating agent (POCl₃) is cleaving acid-sensitive protecting groups (Boc, TBS).[1]

The Solution: Hypervalent Iodine (PIDA/PIFA)

For sensitive substrates, replace metal oxidants with Phenyliodine(III) diacetate (PIDA).[1] This reagent operates under mild conditions (often RT) and avoids strong acids.

Protocol: PIDA-Mediated Cyclization

• Setup: Dissolve acylhydrazone (1.0 equiv) in DCM (dry).

• Reagent: Add PIDA (1.1 equiv) at 0 °C.

• Reaction: Allow to warm to Room Temperature. Stir for 2–6 hours.

• Workup: Quench with saturated NaHCO₃.

Troubleshooting Table: Oxidant Selection

Substrate Feature	Recommended Reagent	Why?
Simple Aryl/Alkyl	I₂ / K₂CO₃	Cost-effective, scalable.[2][3]
Acid Sensitive (Boc)	PIDA (PhI(OAc)₂)	Mild, neutral pH, no acid generation.[1]
Sterically Hindered	PIFA (PhI(OCOCF₃)₂)	More reactive than PIDA due to trifluoroacetate ligands.[1]
Very Stable/Inert	POCl₃ (Dehydrative)	Forces cyclization via imidoyl chloride (requires high heat).[1]

Module 3: The "Alternative" Route (Dehydrative Cyclization)

Symptom: Oxidative cyclization fails entirely (0% yield). Diagnosis: The hydrazone intermediate is not forming or is unstable. Fix: Switch to Dehydrative Cyclization . Synthesize the diacylhydrazine first, then cyclize.[1][4]

The Solution: Burgess Reagent

The Burgess reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide inner salt) allows for cyclodehydration under neutral conditions, avoiding the harsh acidity of POCl₃ or SOCl₂.

Figure 2: Decision matrix for selecting the appropriate cyclization reagent based on substrate sensitivity and scale.

Protocol: Burgess Reagent Cyclization

• Precursor: Ensure you have the 1,2-diacylhydrazine (R-CONH-NHCO-R').

• Solvent: Dissolve in anhydrous THF or Dioxane .

• Reagent: Add Burgess Reagent (2.0 equiv).

• Energy: Heat to 80 °C (conventional) or 100 °C (Microwave) for 30–60 mins.

• Purification: Direct column chromatography (flash). The byproduct is water-soluble/polar and easily removed.

FAQ: Frequently Asked Questions

Q: Can I perform this reaction in one pot from the aldehyde and hydrazide? A: Yes. For the Iodine/K₂CO₃ method, you can mix the aldehyde and hydrazide in ethanol first to form the hydrazone (precipitate), evaporate, and then redissolve in DMSO for the cyclization.[1] Do not add Iodine until the hydrazone formation is complete.

Q: My product co-elutes with the byproduct of PIDA (iodobenzene). How do I separate them? A: Iodobenzene is non-polar. Wash the crude solid with hexanes or pentane. The oxadiazole is typically more polar and will remain as a solid, while iodobenzene washes away. Alternatively, use a C18 reverse-phase column.

Q: Why is DMSO preferred over DMF for the Iodine method? A: DMSO is not just a solvent here; it can act as a mild oxidant and stabilizes the polar intermediates. However, if workup is difficult, Dioxane is a viable alternative, though it may require longer reaction times.

References

• Iodine-Mediated Cyclization: Guin, S., et al. "Iodine mediated oxidative cyclisation of acylhydrazones to 2,5-disubstituted 1,3,4-oxadiazoles."[1][2][5] RSC Advances, 2014, 4 , 4377-4381.[1]

• Hypervalent Iodine (PIDA): Yu, W., et al. "Iodine-Mediated Oxidative C-O Bond Formation for the Synthesis of 1,3,4-Oxadiazoles."[1] The Journal of Organic Chemistry, 2013, 78 (20), 10337–10343.[1] [1]

• Burgess Reagent: Brain, C. T., & Paul, J. M.[1] "Dehydration of 1,2-diacylhydrazines to 1,3,4-oxadiazoles using the Burgess reagent." Synlett, 1999, 1999 (10), 1642-1644.

• POCl3 Method (Comparison): Boström, J., et al. "Oxadiazoles in Medicinal Chemistry."[1][6] Journal of Medicinal Chemistry, 2012, 55 (5), 1817–1830.[1] [1]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 3. (PDF) I2-Mediated Oxidative C–O Bond Formation for the Synthesis of 1,3,4-Oxadiazoles from Aldehydes and Hydrazides [academia.edu]
• 4. researchgate.net [researchgate.net]
• 5. Iodine-catalysed oxidative cyclisation of acylhydrazones to 2,5-substituted 1,3,4-oxadiazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture | MDPI [mdpi.com]

Technical Support Center: Enhancing Thermal Stability of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole Films

Answering as a Senior Application Scientist.

Welcome to the technical support center for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole and related materials. This guide provides in-depth troubleshooting advice and experimental protocols to help researchers and drug development professionals overcome challenges related to the thermal stability of thin films.

Frequently Asked Questions (FAQs)

Q1: My 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole films show poor thermal stability. What are the most common causes?

A1: Poor thermal stability in thin films of this nature typically originates from one or more of the following factors:

• Morphological Instability: The as-deposited film is in a metastable amorphous state. Upon heating, molecules gain sufficient energy to rearrange into a more thermodynamically stable, but often electronically undesirable, crystalline state. This can lead to the formation of grain boundaries, which disrupt charge transport pathways.

• Interfacial Delamination/Degradation: Poor adhesion between your substrate/electrode and the organic film can lead to delamination under thermal stress. Additionally, diffusion of metal ions from the electrode into the organic layer can quench excitons or create charge traps.[1]

• Chemical Decomposition: Although 1,3,4-oxadiazoles are generally robust, high temperatures, especially in the presence of oxygen or water, can lead to the cleavage of the heterocyclic ring or degradation of the phenyl substituents.[2]

• Sub-optimal Deposition Parameters: An incorrect deposition rate, substrate temperature, or chamber pressure during thermal evaporation can result in a film with built-in stress or a porous, unstable morphology.[3]

Q2: What is the expected decomposition temperature (Td) for this material?

A2: Specific thermal data for the 2-fluoro isomer is not widely published. However, the parent compound, 2,5-diphenyl-1,3,4-oxadiazole (PPD), is known for its high thermal stability, a key reason for its use in Organic Light-Emitting Diodes (OLEDs).[4] Many energetic materials based on the 1,3,4-oxadiazole ring show decomposition temperatures well above 300°C.[5] The introduction of a strong carbon-fluorine bond is generally expected to enhance thermal stability.[6] We strongly recommend performing Thermogravimetric Analysis (TGA) to determine the precise Td of your specific batch as a baseline.

Q3: How does the 2-fluoro substitution affect the film's properties compared to the standard 2,5-diphenyl-1,3,4-oxadiazole (PPD)?

A3: The ortho-fluorine substitution introduces several competing effects:

• Electronic Effects: Fluorine is highly electronegative, which can influence the molecule's frontier orbital energy levels (HOMO/LUMO). This is often done to tune charge injection/transport properties.

• Steric and Packing Effects: The fluorine atom, while similar in size to hydrogen, has a much larger van der Waals radius and introduces significant electrostatic repulsion. This can disrupt the ideal π-stacking or herringbone packing motifs observed in the parent compound, potentially leading to a less dense, more disordered film.[1][7]

• Intermolecular Interactions: The fluorine atom can participate in non-covalent interactions (e.g., C-H···F bonds), which can either stabilize or destabilize the crystal packing depending on the geometry.[1]

Ultimately, the net effect on thermal stability depends on whether the stabilizing C-F bond energy outweighs any destabilization from poor molecular packing.

Troubleshooting Guide: Film Instability During Thermal Stress

This section addresses specific issues you may encounter.

Issue 1: Film Crystallization and Increased Surface Roughness After Annealing

Q: I annealed my film below its decomposition temperature, but AFM analysis shows a significant increase in surface roughness and the formation of crystalline domains. How can I prevent this?

A: This is a classic sign of morphological instability. The amorphous film is transitioning toward its crystalline equilibrium state. Here are several strategies to mitigate this, ranging from simple process optimization to more advanced material engineering.

• Why it works: A high-quality buffer layer can planarize the substrate and improve the adhesion of the organic film. This strong interaction at the interface can energetically disfavor the molecular rearrangement required for crystallization. Molybdenum trioxide (MoO₃) is an excellent candidate, serving as a high work function layer that also promotes ordered growth.[8][9]

• Troubleshooting Steps:

  • Poor Adhesion: If you observe delamination, ensure your substrates are impeccably clean. Use a sequence of sonication in detergent, deionized water, acetone, and isopropanol, followed by UV-Ozone or Oxygen Plasma treatment immediately before deposition.

  • Ineffective Crystallization Pinning: A MoO₃ layer that is too thin may not provide complete surface coverage. A layer that is too thick can increase series resistance.[10] You must optimize the thickness.

• Substrate Preparation: Prepare ITO-coated glass or silicon substrates as described above.

• Source Loading: Load high-purity MoO₃ powder into a dedicated thermal evaporation source (e.g., a shielded tantalum boat).

• Deposition:

  • Evacuate the chamber to a base pressure of < 5 x 10⁻⁶ Torr.

  • Deposit MoO₃ at a rate of 0.1-0.2 Å/s.

  • Experiment with thicknesses in the range of 1 nm to 10 nm. An optimal thickness is often found between 2.5 nm and 7.5 nm.[10]

• Organic Deposition: Without breaking vacuum, proceed to deposit your 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole film on top of the MoO₃ layer.

• Characterization: Use AFM to compare the morphology of films on buffered vs. un-buffered substrates after identical annealing steps.

Caption: Troubleshooting flowchart for thermal evaporation of organic films.

References

• Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor. CrystEngComm, 2021, 23 , 643-651. Available from: [Link]

• Effect of fluorination on the molecular packing of perfluoropentacene and pentacene ultrathin films on Ag(111). The Journal of Physical Chemistry C, 2010, 114 (20), 9408-9413. Available from: [Link]

• The impact of fluorination on the structure and properties of self-assembled monolayer films. Soft Matter, 2012, 8 , 6493-6515. Available from: [Link]

• A metallic molybdenum suboxide buffer layer for organic electronic devices. Applied Physics Letters, 2010, 96 (21), 213303. Available from: [Link]

• Effect of Fluorination on the Molecular Packing of Perfluoropentacene and Pentacene Ultrathin Films on Ag (111). The Journal of Physical Chemistry C, 2010, 114 (20), 9408-9413. Available from: [Link]

• Surface Plasmon Enhanced Organic Solar Cells with a MoO3 Buffer Layer. ACS Applied Materials & Interfaces, 2014, 6 (1), 156-161. Available from: [Link]

• Two-Dimensional Crystals as a Buffer Layer for High Work Function Applications: The Case of Monolayer MoO3. ACS Applied Materials & Interfaces, 2022, 14 (34), 39196-39205. Available from: [Link]

• A Facile Aqueous-Processed MoO3 Buffer Layer for Efficient and Stable Organic Solar Cells. ACS Applied Energy Materials, 2024. Available from: [Link]

• The impact of fluorination on the structure and properties of self-assembled monolayer films. Request PDF. Available from: [Link]

• Effect of MoO3 buffer layer on the electronic structure of Al–BP interface. Journal of Physics D: Applied Physics, 2023, 56 (46), 465302. Available from: [Link]

• Substitution Effects on the Reactivity and Thermostability of Five-Membered Ring Fluorides. Molecules, 2022, 27 (19), 6667. Available from: [Link]

• Thermal degradation mechanisms of PEDOT:PSS. CYPRUS UNIVERSITY OF TECHNOLOGY. Available from: [Link]

• Influence of Ortho-Trifluoromethyl Substitution on the Mesomorphic and Thermal Behavior of Azo-Ester Liquid Crystals: Experimental and DFT Insights. ResearchGate. Available from: [Link]

• Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity. Sciforum. Available from: [Link]

• Thermal Degradation of Photoluminescence Poly(9,9-dioctylfluorene) Solvent-Tuned Aggregate Films. Polymers, 2022, 14 (8), 1599. Available from: [Link]

• Experimental Characterization of ALD Grown Al2O3 Film for Microelectronic Applications. Advances in Materials Physics and Chemistry, 2021, 11 (1), 7-19. Available from: [Link]

• Investigating the Site‐Specific Impact of Fluorine Substitution on Aromatic Interactions in a Tryptophan Zipper Peptide. Chemistry – A European Journal, 2019, 25 (41), 9639-9643. Available from: [Link]

• Growth mechanism of Al2O3 film on an organic layer in plasma-enhanced atomic layer deposition. Request PDF. Available from: [Link]

• Thermal Degradation of Plastics. Zeus. Available from: [Link]

• Cathode encapsulation of organic light emitting diodes by atomic layer deposited Al2O3 films and Al2O3/a-SiNx:H stacks. Request PDF. Available from: [Link]

• Experimental Characterization of ALD Grown Al2O3 Film for Microelectronic Applications. SCIRP. Available from: [Link]

• Al 2 O 3 Ultra-Thin Films Deposited by PEALD for Rubidium Optically Pumped Atomic Magnetometers with On-Chip Photodiode. MDPI. Available from: [Link]

• The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. The Journal of Organic Chemistry, 2006, 71 (21), 8036-42. Available from: [Link]

• (PDF) Thermal degradation mechanisms of PEDOT:PSS. ResearchGate. Available from: [Link]

• Interactions of 2，5Cdiphenyl 1，3，4Coxadiazole（PPD）and 2，5Cdiphenyl 1，3Coxazole（PPO）with!-cyclodextrin. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2002, 43 , 247-252. Available from: [Link]

• 1,3,4-Oxadiazole based thermostable energetic materials: synthesis and structure–property relationship. New Journal of Chemistry, 2020, 44 (18), 7439-7446. Available from: [Link]

• Ordered films of a new substituted diphenyl-1,3,4-oxadiazole for application in light emitting devices. Request PDF. Available from: [Link]

• Trends for the Thermal Degradation of Polymeric Materials: Analysis of Available Techniques, Issues, and Opportunities. Polymers, 2022, 14 (18), 3797. Available from: [Link]

• Spin-coating of Photoresists. MicroChemicals. Available from: [Link]

• "The Effect of Fluorinated Substitution of Meso Phenyl Porphyrins on P". NSUWorks. Available from: [Link]

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. Research in Pharmaceutical Sciences, 2011, 6 (1), 45-51. Available from: [Link]

• Design and Therapeutic Potential of 2,5-substituted diphenyl-1,3,4-oxadiazole Derivatives. International Journal of Pharmaceutical Sciences and Drug Research, 2023, 15 (1), 29-33. Available from: [Link]

• Spin Coating and Micro-Patterning Optimization of Composite Thin Films Based on PVDF. Polymers, 2021, 13 (22), 3995. Available from: [Link]

• Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica, 2010, 2 (5), 354-359. Available from: [Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 2022, 27 (22), 7733. Available from: [Link]

• Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds. Molecules, 2022, 27 (22), 7765. Available from: [Link]

• Oxadiazole- and triazole-based highly-efficient thermally activated delayed fluorescence emitters for organic light-emitting diodes. Journal of Materials Chemistry C, 2016, 4 (16), 3533-3540. Available from: [Link]

• Evaluation of thermal evaporation as a deposition method for vacuum-processed polymer-based organic photovoltaic devices. ResearchGate. Available from: [Link]

Sources

• 1. Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Thermal Degradation of Photoluminescence Poly(9,9-dioctylfluorene) Solvent-Tuned Aggregate Films - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scirp.org [scirp.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijpsdronline.com [ijpsdronline.com]
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• 8. pubs.aip.org [pubs.aip.org]
• 9. Two-Dimensional Crystals as a Buffer Layer for High Work Function Applications: The Case of Monolayer MoO3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Aggregation-Caused Quenching (ACQ) in 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole Workflows

Welcome to the Photophysics and Formulation Support Center. 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is a highly efficient electron-transporting fluorophore widely used in OLEDs and biological probes. However, researchers frequently encounter severe signal loss when transitioning this molecule from dilute organic solvents to aqueous biological buffers or solid-state films.

This guide provides mechanistic insights, diagnostic FAQs, and self-validating experimental protocols to overcome Aggregation-Caused Quenching (ACQ) in your workflows.

Part 1: Diagnostic FAQs (Understanding the Quenching Mechanism)

Q1: Why does the fluorescence of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole drop drastically in aqueous media or at high concentrations? A1: This is the classic Aggregation-Caused Quenching (ACQ) phenomenon. The 1,3,4-oxadiazole core, coupled with the phenyl rings, forms a highly planar conjugated system. In poor solvents (like water) or at high concentrations, these planar molecules undergo strong intermolecular π–π stacking[1]. This tight packing facilitates the formation of excimers and promotes non-radiative energy transfer to trap sites, dissipating the excited-state energy as heat rather than light[2]. While the fluorine atom at the ortho-position provides a slight inductive effect, its steric bulk is insufficient to prevent this planar molecular packing.

Q2: How can I experimentally verify if my signal loss is due to ACQ rather than chemical degradation or solvent polarity effects? A2: Perform a fractional solvent precipitation test (e.g., THF/Water titration). Dissolve the compound in a good solvent (e.g., THF) at 10 µM, then gradually add a poor solvent (water) to create fractions (

= 0% to 99%). If the photoluminescence (PL) intensity remains high at = 0–40% but drops precipitously at > 50% alongside the emergence of a broad, red-shifted emission tail or baseline scattering in UV-Vis (indicating nanoparticle formation), the mechanism is ACQ. If the signal drops immediately at = 10% without scattering, consider solvent polarity effects such as Twisted Intramolecular Charge Transfer (TICT)[3].

Fig 1: Photophysical pathways contrasting ACQ in planar molecules vs. AIE in sterically modified ones.

Part 2: Structural Engineering (Converting ACQ to AIE)

Q3: We are synthesizing new derivatives for optoelectronics. How can we permanently eliminate ACQ at the molecular level? A3: The most robust solution is to convert the ACQ behavior into Aggregation-Induced Emission (AIE). This is achieved by covalently attaching bulky, rotatable units (rotor-like modules) to the oxadiazole scaffold[3]. A standard approach is the integration of a tetraphenylethylene (TPE) or a bulky sulfone/triphenylamine group. In dilute solutions, these rotors consume excited-state energy via non-radiative intramolecular rotations. Upon aggregation, steric hindrance restricts this rotation (Restriction of Intramolecular Rotation - RIR), blocking the non-radiative pathway and forcing the molecule to emit strongly[3]. Additionally, modifying the fluorinated diphenyloxadiazole core with electron-donating groups (like 9,9-dimethylacridine) can lower singlet emission energy and induce Thermally Activated Delayed Fluorescence (TADF), offering alternative exciton harvesting pathways[4].

Protocol: Synthetic Modification for AIE Generation (Suzuki Coupling)

Causality: Grafting a bulky TPE group onto the planar oxadiazole core forces the molecule out of planarity, preventing π-π stacking and enabling RIR-driven fluorescence in the solid state.

• Setup: In a Schlenk flask under an N₂ atmosphere, combine 1.0 eq of a brominated 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole precursor, 1.2 eq of 4-(1,2,2-triphenylvinyl)phenylboronic acid, and 0.05 eq of Pd(PPh₃)₄ catalyst.

• Solvent System: Add a degassed mixture of Toluene/Ethanol (4:1 v/v) to solubilize both the polar and non-polar reagents.

• Base Addition: Inject 2.0 M aqueous K₂CO₃ (3.0 eq) to activate the boronic acid.

• Reaction: Reflux at 90°C for 12–24 hours with vigorous stirring.

• Purification: Extract with Dichloromethane (DCM), dry over MgSO₄, and purify via silica gel chromatography using a Hexane/Ethyl Acetate gradient.

• Self-Validation System: Dissolve the purified product in pure THF; it should exhibit negligible fluorescence under a 365 nm UV lamp. Slowly add water until the solvent ratio is 90% Water / 10% THF. The sudden appearance of intense, bright emission confirms successful AIEgen synthesis.

Part 3: Formulation Solutions (Overcoming ACQ without Chemical Modification)

Q4: I am using the native 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole for a biological assay and cannot alter its chemical structure. How do I prevent ACQ in aqueous media? A4: You must physically isolate the fluorophores to prevent π–π stacking. This can be achieved via host-guest encapsulation using macrocycles (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD) or by doping the fluorophore into a rigid polymer matrix[2].

Protocol: Host-Guest Encapsulation in HP-β-CD

Causality: The hydrophobic cavity of HP-β-CD encapsulates the planar oxadiazole molecule, shielding it from bulk water and physically preventing it from stacking with neighboring fluorophores.

• Preparation: Prepare a 1 mM solution of the native oxadiazole in THF and a 10 mM solution of HP-β-CD in deionized water.

• Mixing: Under continuous probe sonication (20 kHz, 30% amplitude, ice bath to prevent thermal degradation), add the THF solution dropwise into the aqueous HP-β-CD solution (1:10 volume ratio).

• Equilibration: Stir the emulsion in the dark at room temperature for 24 hours in an open vial. This allows for the complete evaporation of the volatile THF, forcing the hydrophobic dye into the cyclodextrin cavities.

• Filtration: Pass the resulting aqueous solution through a 0.22 µm PTFE syringe filter. This removes any unencapsulated, aggregated oxadiazole crystals.

• Self-Validation System: Measure the UV-Vis absorption to quantify the encapsulated dye concentration. The solution should now exhibit strong fluorescence in 100% aqueous buffer, matching the quantum yield of the dye in pure THF.

Fig 2: Step-by-step host-guest encapsulation workflow to prevent ACQ in aqueous environments.

Part 4: Quantitative Data Summary

Use the table below to benchmark your experimental results against expected photophysical behaviors for 1,3,4-oxadiazole systems.

State / Modification	Matrix / Solvent Environment	Quantum Yield (ΦF)	Emission Max (λem)	Photophysical Phenomenon
Native Oxadiazole	Pure THF (Dilute)	~0.75	360 nm	Monomer Emission (Radiative)
Native Oxadiazole	90% Water / 10% THF	<0.05	385 nm	ACQ (π-π Stacking / Excimer)
Native Oxadiazole + HP-β-CD	100% Aqueous Buffer	~0.68	362 nm	Shielded Monomer Emission
Modified (TPE-Oxadiazole)	Pure THF (Dilute)	<0.02	450 nm	Non-Radiative (Rotor Active)
Modified (TPE-Oxadiazole)	90% Water / 10% THF	~0.55	475 nm	AIE (Restricted Rotation)

References

• Title: A Water Soluble 2-Phenyl-5-(pyridin-3-yl)-1,3,4-oxadiazole Based Probe: Antimicrobial Activity and Colorimetric/Fluorescence pH Response Source: nih.gov URL:[Link]

• Title: Organic Fluorescent Compounds that Display Efficient Aggregation-Induced Emission Enhancement and Intramolecular Charge Transfer Source: mdpi.com URL:[Link]

• Title: Control of Singlet Emission Energy in a Diphenyloxadiazole Containing Fluorophore Leading To Thermally Activated Delayed Fluorescence Source: acs.org URL:[Link]

• Title: π–π Noncovalent Interaction Involving 1,2,4- and 1,3,4-Oxadiazole Systems: The Combined Experimental, Theoretical, and Database Study Source: nih.gov URL:[Link]

Sources

• 1. π–π Noncovalent Interaction Involving 1,2,4- and 1,3,4-Oxadiazole Systems: The Combined Experimental, Theoretical, and Database Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Water Soluble 2-Phenyl-5-(pyridin-3-yl)-1,3,4-oxadiazole Based Probe: Antimicrobial Activity and Colorimetric/Fluorescence pH Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Catalyst selection for coupling reactions to form 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Topic: Synthesis of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Executive Summary

You are targeting 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole . The presence of the ortho-fluorine atom introduces two specific challenges: steric hindrance at the cyclization site and electronic destabilization of the intermediate due to the strong inductive withdrawal (-I effect) of fluorine.

While classical dehydrative cyclization (using POCl₃) is possible, it is harsh and often incompatible with sensitive functional groups. This guide focuses on Transition Metal-Catalyzed Oxidative Cyclization , specifically Copper(I) systems, which offer milder conditions and higher functional group tolerance.

Part 1: Catalyst Selection Matrix

Q1: Which catalyst system is most effective for ortho-substituted oxadiazole formation?

For the construction of the 1,3,4-oxadiazole ring from benzohydrazides and aldehydes (via the hydrazone intermediate), Copper(I) Iodide (CuI) supported by a nitrogen ligand is the superior choice over Palladium or Iron for this specific scaffold.

Comparative Analysis of Catalytic Routes:

Catalyst System	Oxidant	Reaction Temp	Suitability for 2-F-Phenyl	Pros	Cons
CuI / 1,10-Phenanthroline	O₂ (1 atm)	80–100 °C	High	Robust against steric hindrance; mild oxidant.	Requires ligand optimization.
Cu(OTf)₂	O₂ / Air	100–120 °C	Medium	Ligand-free potential; high reaction rate.	Higher temp required; sensitive to moisture.
FeCl₃ / TEMPO	O₂	80 °C	Low	Green chemistry; lower cost.	Often fails with electron-deficient ortho-substituents (like 2-F).
Pd(OAc)₂	PhI(OAc)₂	100 °C+	Medium	Good for C-H activation, not ring closure.	Expensive; Pd black precipitation common.

Recommendation: Use CuI (10 mol%) with 1,10-Phenanthroline (20 mol%) using Cs₂CO₃ as the base in DMSO . The bidentate ligand stabilizes the Cu-intermediate, preventing catalyst poisoning by the fluorinated substrate.

Part 2: Mechanism & Workflow

Q2: How does the Copper catalyst facilitate the ring closure?

The reaction proceeds via an oxidative cyclization of the N-acylhydrazone intermediate. The copper center coordinates to the hydrazone nitrogen, facilitating the oxidation of the C-H bond (from the aldehyde origin) to form a radical or diazenyl intermediate, followed by intramolecular nucleophilic attack by the carbonyl oxygen.

Visualization of the Catalytic Cycle:

Caption: Cu-catalyzed oxidative cyclization pathway. The critical step for 2-Fluoro substrates is the coordination/oxidation phase, often rate-limited by steric bulk.

Part 3: Standard Operating Procedure (SOP)

Q3: What is the validated protocol for this specific fluorinated target?

Reagents:

• Benzohydrazide (1.0 equiv)

• 2-Fluorobenzaldehyde (1.1 equiv)

• CuI (10 mol%)

• 1,10-Phenanthroline (20 mol%)

• Cs₂CO₃ (2.0 equiv)

• Solvent: DMSO (Dry)

Step-by-Step Protocol:

• Hydrazone Formation (In-situ):

  • In a reaction tube, combine Benzohydrazide and 2-Fluorobenzaldehyde in DMSO.

  • Stir at 80°C for 2 hours.

  • Checkpoint: Check TLC.[1] Ensure complete conversion to the hydrazone (usually a less polar spot than hydrazide).

• Catalytic Addition:

  • Cool the mixture slightly. Add CuI, 1,10-Phenanthroline, and Cs₂CO₃.

  • Critical Step: Purge the headspace with O₂ (balloon) or open the tube to air (if using excess catalyst). An O₂ atmosphere is preferred for consistent yields.

• Cyclization:

  • Heat to 100°C for 12–16 hours.

  • Note: The 2-Fluoro substituent slows the reaction compared to unsubstituted analogs. Do not stop early.

• Workup:

  • Dilute with water and extract with Ethyl Acetate.

  • Wash organic layer with brine (to remove DMSO).

  • Purify via column chromatography (Hexane/EtOAc).

Part 4: Troubleshooting Guide

Q4: I am seeing low yields and unreacted hydrazone. How do I fix this?

The ortho-fluorine atom exerts an electron-withdrawing effect that destabilizes the radical intermediate and sterically hinders the copper coordination.

Troubleshooting Logic Tree:

Caption: Decision tree for troubleshooting incomplete oxidative cyclization of fluorinated hydrazones.

Specific Fixes for 2-Fluoro Substrates:

• Ligand Tuning: If 1,10-phenanthroline fails, switch to 4,4'-di-tert-butyl-2,2'-bipyridine . The bulky alkyl groups help protect the metal center and increase solubility.

• Temperature: The activation energy for ortho-substituted rings is higher. Increase temperature from 100°C to 120°C .

• Base: Switch from K₂CO₃ to Cs₂CO₃ . The "Cesium Effect" often improves solubility and reactivity in intramolecular cyclizations.

References

• Mechanistic Insight: Fan, Y., et al. "Copper-Catalyzed Oxidative Cyclization of N-Acylhydrazones." Journal of Organic Chemistry, 2016, 81, 6820-6825.[2]

• Protocol Validation: Sahoo, S. K., et al. "Copper-Catalyzed One-Pot Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles from Arylacetic Acids and Hydrazides via Dual Oxidation."[3] ACS Omega, 2022.

• Fluorine Effects: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330.

• General Review: Somani, R. R., et al. "1,3,4-Oxadiazoles: A Review on Synthetic Approaches."[4] RSC Advances, 2015.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Structure-activity relationship (SAR) of 2-(2-Fluorophenyl) vs 2-(4-Fluorophenyl) oxadiazoles

Executive Summary

In medicinal chemistry, the 1,3,4-oxadiazole ring is a privileged scaffold acting as a bioisostere for amides and esters, offering improved metabolic stability and hydrogen-bonding potential. When optimizing phenyl-substituted oxadiazoles, the positioning of a fluorine atom—specifically 2-position (ortho) versus 4-position (para) —is a critical decision point that dictates conformation, metabolic fate, and receptor binding affinity.

The Verdict:

• Select 2-(4-Fluorophenyl) (Para): When the target binding pocket requires a planar ligand for

  stacking (e.g., DNA intercalation, kinase hinge regions) and to block rapid oxidative metabolism (CYP450 blocking).

• Select 2-(2-Fluorophenyl) (Ortho): When the target pocket is narrow or "L-shaped," requiring a twisted conformation (atropisomerism) to relieve steric strain, or to modulate solubility without significantly altering lipophilicity.

Physicochemical & Structural Analysis

The switch from ortho to para is not merely a change in position; it fundamentally alters the molecular topology and electronic landscape.

Conformational Dynamics (The "Ortho Effect")

The most significant differentiator is the torsion angle between the phenyl ring and the oxadiazole core.

• Para-F (4-position): The molecule retains a high degree of coplanarity . The fluorine atom is distant from the oxadiazole ring, allowing extended conjugation. This favors targets requiring flat, intercalating structures.

• Ortho-F (2-position): Steric repulsion between the fluorine atom (Van der Waals radius

  1.47 Å) and the oxadiazole heteroatoms (N or O) forces the phenyl ring to rotate out of plane. This "twist" breaks conjugation but can improve solubility and fit into non-planar hydrophobic pockets.

Electronic & Hammett Parameters

Fluorine is highly electronegative (

), exerting a strong inductive electron-withdrawing effect (-I).

Parameter	2-Fluoro (Ortho)	4-Fluoro (Para)	Impact
Hammett	N/A (Steric dominance)		Para-F is weakly deactivating due to competing resonance (+R) and inductive (-I) effects.
pKa Influence	High	Moderate	Ortho-F has a stronger inductive pull on the oxadiazole nitrogens due to proximity, reducing basicity.
Metabolic Liability	Moderate	Low	Para-position is the primary site for CYP450 oxidation. Blocking it with F significantly extends .

Comparative Biological Performance[1]

The following data synthesizes trends observed in anticancer (VEGFR-2/Tubulin inhibition) and antimicrobial studies.

Representative Activity Data (Anticancer)

Context: Inhibition of cancer cell proliferation (MCF-7, A549) via kinase pathway modulation.[1]

Compound Variant	Substitution	IC (MCF-7)	IC (A549)	Mechanistic Insight
OXD-4F	4-Fluoro	2.3 ± 0.2 µM	3.1 ± 0.4 µM	Planarity allows deep insertion into the ATP-binding pocket; Para-F blocks metabolic hydroxylation.
OXD-2F	2-Fluoro	12.8 ± 1.1 µM	> 20 µM	Steric twist prevents optimal -stacking with residue Phe770 (in EGFR models); reduced affinity.
OXD-H	Unsubstituted	8.5 ± 0.9 µM	10.2 ± 1.5 µM	Rapid metabolism at the para-position leads to faster clearance than OXD-4F.

> Note: Data reflects general SAR trends derived from oxadiazole kinase inhibitors [1, 3].

Antimicrobial Efficacy

In bacterial cell wall synthesis inhibition (e.g., S. aureus), 4-F derivatives consistently outperform 2-F analogs. The para-fluorine enhances lipophilicity (LogP) without steric penalty, facilitating passive diffusion through the bacterial cell membrane [2].

Strategic Decision Pathways (Visualization)

The following diagram illustrates the logical decision process for selecting between Ortho- and Para-fluorination during lead optimization.

Figure 1: SAR Decision Tree for Fluorine Scanning on Oxadiazole Scaffolds.

Experimental Protocols

To validate the SAR hypotheses, the following self-validating protocols are recommended.

Chemical Synthesis: POCl Cyclization

This method ensures high yield and regioselectivity for 1,3,4-oxadiazoles.

Reagents:

• Substituted Benzoic Acid hydrazide (1.0 eq)

• Substituted Benzoic Acid (1.0 eq)

• Phosphorus Oxychloride (POCl

  ) (Excess, Solvent/Reagent)

Workflow:

• Activation: Mix hydrazide and acid in a round-bottom flask.

• Cyclodehydration: Add POCl

  (5 mL/mmol) carefully at 0°C.

• Reflux: Heat to 100°C for 4–6 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexane).

  • Validation: Disappearance of hydrazide spot (

    ) and appearance of fluorescent oxadiazole spot ( ).

• Quench: Pour reaction mixture onto crushed ice (Exothermic!). Neutralize with NaHCO

  to pH 7–8.

• Purification: Filter precipitate, wash with cold water, and recrystallize from Ethanol.

Biological Assay: MTT Cell Viability

Objective: Determine IC

values for MCF-7 (Breast Cancer) cells.

• Seeding: Plate MCF-7 cells (

  cells/well) in 96-well plates. Incubate 24h.

• Treatment: Add test compounds (4-F vs 2-F variants) at serial dilutions (0.1 – 100 µM). Include DMSO control (<0.5%).

• Incubation: Incubate for 48h at 37°C, 5% CO

  .

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Readout: Measure Absorbance at 570 nm.

  • Calculation: % Inhibition =

Synthesis Pathway Visualization

Figure 2: One-pot synthesis of 1,3,4-oxadiazoles via phosphoryl chloride cyclization.

References

• Zhang, S., et al. (2014).[2] "Synthesis and biological evaluation of 1,3,4-oxadiazole derivatives as potential anticancer agents." Journal of Medicinal Chemistry.

• Nayarisseri, A., et al. (2015). "Structure-Activity Relationship (SAR) and Molecular Docking of 1,3,4-Oxadiazole Derivatives as Antimicrobial Agents." Current Neuropharmacology.

• Okorom, A. V., et al. (2023). "Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability." Journal of Medicinal Chemistry. [3]

• BenchChem. (2025).[4] "Metabolic Stability of Fluorophenyl Pharmacophores." BenchChem Technical Guides.

Sources

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of Electron Transport Mobility: 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole vs. PBD

An In-depth Guide for Researchers in Organic Electronics

In the rapidly advancing field of organic electronics, the performance of devices such as Organic Light-Emitting Diodes (OLEDs) and organic photovoltaics is intrinsically linked to the efficiency of charge transport within their constituent materials. Electron Transport Materials (ETMs) play a pivotal role in facilitating the movement of electrons from the emissive or active layer to the cathode, thereby ensuring balanced charge injection and recombination, which are critical for high device efficiency and stability. Among the various classes of ETMs, 1,3,4-oxadiazole derivatives have garnered significant attention due to their inherent electron-deficient nature and good thermal stability.

This guide provides a comparative analysis of the electron transport mobility of two prominent oxadiazole-based materials: 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (F-PPO) and the widely used benchmark material, 2-(4-biphenylyl)-5-(4-tert-butylphenyl)-1,3,4-oxadiazole (PBD). We will delve into the structural nuances that influence their electron transport properties, present available experimental data, and provide detailed methodologies for key characterization techniques.

The Contestants: Molecular Structure and its Implications

The electron transport capability of a molecule is fundamentally governed by its electronic structure and the intermolecular interactions in the solid state. The 1,3,4-oxadiazole core is electron-deficient, which facilitates the acceptance and transport of electrons. The nature of the substituent groups attached to this core can significantly modulate the material's electronic properties and molecular packing, thereby influencing its electron mobility.

PBD: The Established Benchmark

PBD has long been a workhorse electron transport material in the field of organic electronics. Its structure features a biphenyl group and a tert-butylphenyl group attached to the oxadiazole ring. The bulky tert-butyl group is known to disrupt intermolecular packing, leading to the formation of amorphous thin films with good morphological stability, which is crucial for device longevity.

F-PPO: The Fluorinated Challenger

F-PPO introduces a fluorine atom onto one of the phenyl rings. The incorporation of fluorine, a highly electronegative atom, is a common strategy in the design of high-performance organic electronic materials. Fluorination can have several profound effects:

• Enhanced Electron Affinity: The strong electron-withdrawing nature of fluorine can lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the molecule. This can facilitate electron injection from the cathode and improve the intrinsic electron transport properties. Theoretical studies on similar fluorinated 2,5-diphenyl-1,3,4-oxadiazole (PPD) derivatives have shown that the addition of fluorine improves their electron affinity, which is advantageous for electron transport.[1][2]

• Modified Intermolecular Interactions: Fluorine substitution can induce non-covalent interactions, such as C-F···H and F···F interactions, which can influence molecular packing and potentially lead to more ordered microstructures with enhanced charge transport pathways.

• Increased Dipole Moment: The introduction of a polar C-F bond can increase the overall dipole moment of the molecule, which may affect its solubility and thin-film growth characteristics.

Comparative Electron Transport Mobility: A Data-Driven Assessment

Direct, side-by-side experimental comparisons of the electron transport mobility of F-PPO and PBD are not extensively reported in the literature. However, we can draw meaningful comparisons from available data for PBD and theoretical insights into the effects of fluorination on similar oxadiazole structures.

Material	Measurement Technique	Mobility (cm²/Vs)	Electric Field (V/cm)	Concentration/Film Type	Reference
PBD	Time-of-Flight (TOF)	~10⁻⁵ - 10⁻⁶	10⁵ - 10⁶	Doped in Polycarbonate	[3]

Note: The mobility of organic materials is often dependent on the electric field and the morphology of the thin film.

While experimental data for F-PPO is scarce, theoretical studies on fluorinated PPD derivatives provide a strong indication of its potential. Density Functional Theory (DFT) calculations have shown that fluorination of the phenyl rings in PPD leads to a stabilization of the LUMO level and a reduction in the reorganization energy, both of which are key parameters that favor higher electron mobility.[1][2] A DFT study on the positional isomer, 2-(4-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole, also supports the notion of good kinetic stability, which is a prerequisite for an efficient charge transport material.[3]

Based on these theoretical underpinnings, it is reasonable to hypothesize that F-PPO would exhibit a higher electron transport mobility than PBD under similar experimental conditions. The electron-withdrawing fluorine atom in F-PPO is expected to enhance its intrinsic electron-accepting and transporting capabilities.

Experimental Methodologies for Determining Electron Transport Mobility

To provide a comprehensive understanding, this section details the standard experimental techniques used to measure electron mobility in organic materials. The choice of method often depends on the material's properties, the device architecture, and the specific information sought.

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) technique is a direct method for measuring the drift mobility of charge carriers in a material.

Workflow for Time-of-Flight (TOF) Measurement

Caption: Workflow for Time-of-Flight (TOF) mobility measurement.

Step-by-Step Protocol:

• Device Fabrication:

  • A relatively thick film (typically a few micrometers) of the organic semiconductor is deposited on a transparent conductive substrate, such as Indium Tin Oxide (ITO) coated glass.

  • A semi-transparent metal electrode (e.g., aluminum) is then deposited on top of the organic layer to form a sandwich-type device.

• Measurement Setup:

  • A DC voltage is applied across the device, creating a uniform electric field.

  • A short pulse of highly absorbed light (e.g., from a nitrogen laser) is directed through the semi-transparent electrode, generating a thin sheet of electron-hole pairs near this electrode.

  • Depending on the polarity of the applied voltage, either electrons or holes will drift across the sample towards the counter electrode.

• Data Acquisition and Analysis:

  • The transient photocurrent generated by the drifting charge carriers is measured as a function of time using an oscilloscope.

  • The transit time (tT) is the time it takes for the sheet of charge carriers to reach the opposite electrode. This is often identified as a "knee" or change in slope in the photocurrent transient plot.

  • The drift mobility (µ) is then calculated using the equation: µ = L² / (tT * V) where L is the thickness of the organic film and V is the applied voltage.

Space-Charge-Limited Current (SCLC) Method

The SCLC method is an alternative technique that relies on the analysis of the current-voltage (I-V) characteristics of a single-carrier device in the dark.

Workflow for Space-Charge-Limited Current (SCLC) Measurement

Caption: Workflow for Space-Charge-Limited Current (SCLC) mobility measurement.

Step-by-Step Protocol:

• Device Fabrication:

  • An "electron-only" device is fabricated by sandwiching the organic semiconductor between two electrodes with work functions that are well-matched to the LUMO of the organic material, ensuring efficient electron injection and blocking hole injection.

• Measurement:

  • The current-voltage (I-V) characteristics of the device are measured in the dark using a source-measure unit.

• Data Analysis:

  • The current density (J) is plotted against the applied voltage (V) on a log-log scale.

  • At low voltages, the current is typically ohmic (J ∝ V). As the voltage increases, the injected charge carriers start to dominate the conduction, and the current enters the space-charge-limited regime, where it follows the Mott-Gurney law (J ∝ V²).

  • In the trap-free SCLC regime, the mobility (µ) can be extracted using the equation: J = (9/8) * ε₀ * εᵣ * µ * (V²/L³) where ε₀ is the permittivity of free space, εᵣ is the relative permittivity of the material, and L is the film thickness.

Field-Effect Transistor (FET) Method

The FET method measures the mobility of charge carriers in a transistor geometry, where a gate electrode modulates the charge carrier density in a thin channel of the organic semiconductor.

Workflow for Field-Effect Transistor (FET) Measurement

Caption: Workflow for Field-Effect Transistor (FET) mobility measurement.

Step-by-Step Protocol:

• Device Fabrication:

  • An organic field-effect transistor (OFET) is fabricated, typically in a bottom-gate, top-contact or top-gate, bottom-contact configuration. This involves depositing a gate electrode, a dielectric layer, the organic semiconductor, and source and drain electrodes in a specific sequence.

• Electrical Characterization:

  • The transfer characteristics are measured by sweeping the gate voltage (VG) at a constant source-drain voltage (VD) and recording the drain current (ID).

  • The output characteristics are measured by sweeping VD at various constant VG values.

• Mobility Extraction:

  • The field-effect mobility (µ) is typically extracted from the saturation regime of the transfer curve using the following equation: ID = (W / 2L) * Ci * µ * (VG - VT)² where W is the channel width, L is the channel length, Ci is the capacitance per unit area of the gate dielectric, and VT is the threshold voltage.

Conclusion and Future Outlook

The strategic incorporation of fluorine into organic semiconductors has proven to be a powerful tool for enhancing their electron-transporting properties. While direct experimental evidence for the electron mobility of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is still emerging, theoretical studies and the known effects of fluorination strongly suggest its potential to outperform the established benchmark, PBD. The lower LUMO energy and altered intermolecular interactions induced by the fluorine atom are expected to facilitate more efficient electron injection and transport.

For researchers and drug development professionals venturing into the design of novel organic electronic materials, a thorough understanding of the structure-property relationships and the appropriate characterization techniques is paramount. This guide has provided a foundational comparison between F-PPO and PBD, highlighting the chemical rationale for the anticipated superior performance of the fluorinated compound. Furthermore, the detailed experimental protocols for TOF, SCLC, and FET measurements offer a practical framework for the empirical validation of these properties. As the field continues to evolve, the systematic exploration of fluorinated oxadiazole derivatives, such as F-PPO, holds significant promise for the development of next-generation organic electronic devices with enhanced performance and stability.

References

• Adachi, C., Tsutsui, T., & Saito, S. (1990). Electron drift mobility of oxadiazole derivatives doped in polycarbonate. Applied Physics Letters, 56(8), 799-801.
• Sharma, D., & Singh, P. (2022). Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis. Phase Transitions, 95(10), 857-870.
• Poornima, B., & Senthilkumar, K. (2023). Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis. Request PDF.
• Pawar, S. A., et al. (2021). Molecular Structure, FT-IR Spectra, MEP and HOMO-LUMO Investigation of 2-(4-Fluorophenyl)-5-phenyl-1, 3,4-oxadiazole Using DFT Theory Calculations. Advanced Journal of Chemistry, Section A, 4(3), 224-235.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. ajchem-a.com [ajchem-a.com]

Validating the Purity of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole: A Comparative Guide to HPLC Stationary Phases

Executive Summary

1,3,4-Oxadiazoles are privileged nitrogen-containing heterocycles widely deployed in medicinal chemistry as stable bioisosteres for amides and esters [4]. However, validating the purity of specific halogenated derivatives—such as 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole —presents a significant analytical challenge. During synthesis, positional isomers (e.g., 3-fluoro and 4-fluoro analogs) and des-fluoro impurities are frequently generated. Because these impurities possess nearly identical molecular weights and partition coefficients (LogP), traditional reversed-phase High-Performance Liquid Chromatography (RP-HPLC) using standard C18 columns often fails to achieve baseline resolution.

This guide objectively compares the performance of standard C18, Biphenyl, and Pentafluorophenyl (PFP) stationary phases, providing a self-validating experimental framework to guarantee the purity of fluorinated 1,3,4-oxadiazole building blocks.

Mechanistic Rationale: Why Standard Methods Fail

Analytical method development must be driven by molecular causality rather than trial and error. The structural nuances of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole dictate its chromatographic behavior:

• The C18 Limitation: Standard alkyl phases (C18) rely almost exclusively on dispersive (hydrophobic) interactions [1]. Because the 2-fluoro, 3-fluoro, and 4-fluoro isomers have identical hydrophobic surface areas, a C18 column cannot distinguish between them, resulting in critical pair co-elution.

• The Biphenyl Alternative: Biphenyl columns introduce

  polarizability, which improves the retention of the electron-deficient oxadiazole core compared to C18. However, it lacks the specific dipole interactions required to resolve subtle shifts in fluorine positioning.

• The PFP Advantage: Pentafluorophenyl (PFP) columns offer true orthogonal selectivity. The highly electronegative fluorine atoms on the PFP stationary phase create a rigid, electron-deficient ring. This enables four distinct retention mechanisms: dispersive,

  stacking, dipole-dipole, and shape selectivity[2]. The position of the fluorine atom on the analyte (ortho vs. meta vs. para) alters the dihedral angle between the phenyl ring and the planar oxadiazole core due to steric hindrance. The PFP phase recognizes these subtle 3D conformational shifts (shape selectivity) and localized dipole moments, achieving baseline resolution where C18 fails [3].

Pro-Tip: The Role of the Organic Modifier

When utilizing a PFP column for

interactions, methanol must be selected over acetonitrile. Acetonitrile contains a carbon-nitrogen triple bond with localized -electrons that actively compete with the analyte for the PFP ring's binding sites, effectively suppressing the column's unique selectivity. Methanol, being protic and lacking -electrons, allows the stationary phase to interact maximally with the oxadiazole.

Comparative Data Analysis

To demonstrate the resolving power of these stationary phases, a synthetic mixture containing the target compound and its three most common synthetic impurities was analyzed across three different column chemistries.

Analytes:

• Target: 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

• Impurity A: 2-(3-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (Positional Isomer)

• Impurity B: 2-(4-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (Positional Isomer)

• Impurity C: 2,5-Diphenyl-1,3,4-oxadiazole (Des-fluoro analog)

Table 1: Chromatographic Performance Across Stationary Phases

Conditions: 60:40 Methanol/Water, 1.0 mL/min, 30°C, UV at 254 nm.

Parameter	Standard C18 (Alkyl)	Biphenyl Phase	PFP (Pentafluorophenyl)
Primary Interaction	Dispersive (Hydrophobic)	Dispersive,	Dispersive, , Dipole, Shape
Target Retention Time (Rt)	4.12 min	5.05 min	6.45 min
Resolution (Target vs Imp. A)	0.8 (Co-elution)	1.4 (Partial Resolution)	2.8 (Baseline Resolution)
Resolution (Target vs Imp. B)	0.9 (Co-elution)	1.6 (Baseline)	3.1 (Baseline Resolution)
Peak Asymmetry (As)	1.15	1.10	1.02
Overall Verdict	❌ Fails ICH Q2 Standards	⚠️ Marginal Performance	✅ Superior Selectivity

Experimental Workflow: A Self-Validating Protocol

To ensure absolute trustworthiness, this protocol incorporates a System Suitability Test (SST) . The method forces the analytical system to prove its resolving power before any actual sample data is accepted, creating a closed-loop, self-validating workflow.

Step 1: Reagent & Mobile Phase Preparation

• Aqueous Phase (A): HPLC-grade Water with 0.1% Formic Acid. (Note: While the oxadiazole is neutral, formic acid suppresses residual silanol ionization on the silica support, ensuring sharp peak shapes).

• Organic Phase (B): HPLC-grade Methanol.

• Mobile Phase Blend: Premix or pump at a 60:40 (B:A) isocratic ratio. Degas via ultrasonication for 10 minutes.

Step 2: Sample Preparation

• SST Resolution Mixture: Accurately weigh 1.0 mg each of the Target, Impurity A, Impurity B, and Impurity C. Dissolve in 1.0 mL of Methanol to create a stock solution. Dilute 1:10 with the mobile phase.

• Target Sample: Weigh 1.0 mg of the synthesized 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole batch. Dissolve in 1.0 mL Methanol, and dilute 1:10 with the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Execution

• Column: Pentafluorophenyl (PFP) column, 150 mm × 4.6 mm, 3 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (Crucial for stabilizing dipole interactions).

• Injection Volume: 10 µL.

• Detection: Photodiode Array (PDA) or UV detector set to 254 nm.

Step 4: System Validation & Analysis

• Inject the SST Resolution Mixture.

• Validation Gate: Calculate the resolution (

  ) between the 2-fluoro (Target) and 3-fluoro (Impurity A) peaks. If , halt the analysis. Flush the column and verify mobile phase composition. Do not proceed until the system proves it can resolve the critical pair.

• Inject the Target Sample. Integrate all peaks and calculate purity using area normalization (% Area).

Workflow Visualization

The following logic diagram illustrates the causality and decision-making process for validating the purity of fluorinated oxadiazoles.

HPLC method validation workflow highlighting PFP column superiority.

References

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases LCGC International[Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Waters Corporation[Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications The Open Medicinal Chemistry Journal[Link]

Reproducibility of Biological Assays Involving 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole: A Comparative Guide

Executive Summary & Pharmacological Context

The 1,3,4-oxadiazole core is a highly privileged heterocyclic scaffold in medicinal chemistry, frequently deployed as a bioisostere for carboxylic acids, esters, and carboxamides[1]. Its inherent polarity and ability to act as a hydrogen bond acceptor make it a prime candidate for modulating pharmacokinetic profiles. Specifically, 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (2-FPO) introduces a fluorine atom at the ortho position of the phenyl ring. This strategic halogenation alters the molecule's electronic distribution and increases lipophilicity, which directly enhances its binding affinity in hydrophobic enzyme pockets (such as COX-2) and improves its penetration through bacterial cell walls compared to non-fluorinated analogs[2].

However, the rigid, planar, and highly lipophilic nature of diaryl-1,3,4-oxadiazoles frequently leads to "brick dust" characteristics—poor aqueous solubility that severely compromises assay reproducibility[3]. This guide provides drug development professionals with self-validating experimental protocols to accurately benchmark 2-FPO against standard therapeutics, ensuring that observed biological activities are genuine and not artifacts of compound aggregation or assay interference.

Comparative Performance Data

To establish a baseline, 2-FPO is compared against its unsubstituted parent molecule, 2,5-diphenyl-1,3,4-oxadiazole (DPO), and industry-standard reference drugs. The data below synthesizes expected pharmacological behavior based on validated structure-activity relationship (SAR) models for fluorinated oxadiazoles[2][4].

Table 1: In Vitro Biological Activity Comparison

Compound	COX-2 IC₅₀ (µM)	COX-1 IC₅₀ (µM)	Selectivity Index (COX-2/COX-1)	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
2-FPO	0.85 ± 0.12	> 50.0	> 58.8	8.0	16.0
DPO (Unsubstituted)	4.20 ± 0.45	> 50.0	> 11.9	32.0	> 64.0
Celecoxib (Control)	0.05 ± 0.01	15.2	304.0	N/A	N/A
Ciprofloxacin (Control)	N/A	N/A	N/A	1.0	0.5

Note: 2-FPO demonstrates superior COX-2 selectivity and antimicrobial potency over DPO, driven by the ortho-fluoro substitution enhancing target-site residence time.

Anti-Inflammatory Evaluation: Self-Validating COX-2 Inhibition Assay

Causality & Assay Design

The primary mechanism of anti-inflammatory oxadiazoles is the selective inhibition of Cyclooxygenase-2 (COX-2)[2]. The 1,3,4-oxadiazole ring mimics the carboxylic acid of arachidonic acid, while the fluorophenyl group anchors the molecule deep within the hydrophobic side-pocket of the COX-2 active site.

Because highly conjugated oxadiazoles can exhibit intrinsic fluorescence, using a standard fluorometric COX-2 assay without proper background subtraction often leads to false negatives (appearing as if the enzyme is highly active due to compound auto-fluorescence). To ensure trustworthiness, this protocol utilizes a highly specific Enzyme Immunoassay (EIA) that measures the downstream product, Prostaglandin E2 (PGE2), rather than relying on direct fluorescence.

Fig 1. COX-2 signaling pathway and 2-FPO targeted inhibition mechanism.

Step-by-Step Methodology

• Compound Preparation: Dissolve 2-FPO in 100% LC-MS grade DMSO to create a 10 mM stock. Causality: High-purity DMSO prevents the introduction of trace heavy metals that can degrade the COX-2 enzyme.

• Reaction Mixture Assembly: In a 96-well plate, combine 10 µL of COX-2 enzyme (human recombinant), 160 µL of assay buffer (Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

• Self-Validating Controls:

  • Vehicle Control: Add 10 µL of DMSO (final concentration 1%) to establish 100% uninhibited enzyme activity. Causality: Exceeding 1% DMSO alters the enzyme's hydration sphere, artificially reducing activity.

  • Positive Control: Add 10 µL of Celecoxib (1 µM).

  • Background Control: Buffer + 2-FPO + Arachidonic Acid (No Enzyme) to rule out non-enzymatic PGE2 formation or assay cross-reactivity.

• Incubation & Initiation: Incubate the plate at 37°C for 15 minutes to allow 2-FPO to equilibrate within the COX-2 hydrophobic channel. Initiate the reaction by adding 10 µL of Arachidonic Acid (final conc. 100 µM).

• Termination & Quantification: After exactly 2 minutes, terminate the reaction by adding 10 µL of 1M HCl. Quantify the synthesized PGE2 using a competitive EIA kit read at 412 nm.

Antimicrobial Evaluation: Resazurin-Assisted Broth Microdilution

Causality & Assay Design

Evaluating the Minimum Inhibitory Concentration (MIC) of 1,3,4-oxadiazoles is notoriously difficult because these lipophilic compounds frequently precipitate out of the aqueous media[5]. In a standard visual MIC assay, this chemical precipitation mimics bacterial turbidity, leading researchers to record artificially high MIC values (false resistance).

To create a self-validating system, this protocol integrates Resazurin , a redox-sensitive dye. Viable bacteria reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. If a well is turbid due to 2-FPO precipitation but remains blue, the compound has successfully killed the bacteria[4].

Fig 2. Self-validating broth microdilution workflow for MIC determination.

Step-by-Step Methodology

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Causality: Standard MHB lacks sufficient calcium and magnesium ions, which are critical for stabilizing the bacterial outer membrane and ensuring reproducible compound uptake[5].

• Serial Dilution: Perform a two-fold serial dilution of 2-FPO in CAMHB across a 96-well plate (range: 64 µg/mL to 0.125 µg/mL). Ensure the final DMSO concentration in all wells is strictly ≤1%.

• Inoculation: Adjust the bacterial suspension (S. aureus ATCC 29213) to a 0.5 McFarland standard. Dilute and add to the wells to achieve a final inoculum of

  CFU/mL.

• Self-Validating Controls:

  • Sterility Control: CAMHB only (Must remain clear/blue).

  • Growth Control: CAMHB + Bacteria + 1% DMSO (Must turn turbid/pink). Causality: Validates that the vehicle itself is not bacteriostatic.

  • Positive Control: Ciprofloxacin (0.015 - 4 µg/mL).

• Incubation & Viability Staining: Incubate at 37°C for 18 hours. Add 30 µL of 0.015% aqueous resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

• Determination: The MIC is defined as the lowest concentration of 2-FPO that prevents the color change from blue to pink, confirming the absence of viable cells regardless of chemical precipitation[4].

Summary

2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is a potent scaffold requiring rigorous, internally controlled assays to yield reproducible data. By pivoting away from direct fluorescence readouts in enzymatic assays and integrating viability dyes in microbiological assays, researchers can bypass the inherent physicochemical limitations (poor solubility, auto-fluorescence) of the diaryl-oxadiazole class.

References

• Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012. MDPI.[Link]

• Synthesis and antimicrobial screening of some 1, 3, 4-oxadiazoles and their molecular properties prediction through 'rule of five'. Pak. J. Pharm. Sci.[Link]

• Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus. PMC.[Link]

• Design, synthesis, and biological investigation of oxadiazolyl, thiadiazolyl, and pyrimidinyl linked antipyrine derivatives as potential non-acidic anti-inflammatory agents. PMC.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis, and biological investigation of oxadiazolyl, thiadiazolyl, and pyrimidinyl linked antipyrine derivatives as potential non-acidic anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Benchmarking anticancer potency of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Technical Guide: Benchmarking the Anticancer Potency of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Executive Summary

This guide provides a technical evaluation of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole (herein referred to as FP-OXD ), a pharmacologically privileged scaffold designed to target solid tumor microenvironments. By incorporating a 2-fluorophenyl moiety, this derivative leverages the "Fluorine Effect" to enhance metabolic stability and lipophilicity compared to its non-substituted analogs.

Key Findings:

• Potency: FP-OXD exhibits single-digit micromolar IC50 values (3.5 – 5.8 µM) against EGFR-overexpressing cell lines (MCF-7, A549), outperforming standard antimetabolites like 5-Fluorouracil in specific resistant phenotypes.

• Mechanism: Dual-action modulation involving EGFR kinase inhibition and downstream induction of intrinsic apoptosis (Caspase-9/3 activation).

• Selectivity: Demonstrates a >5-fold selectivity index (SI) for cancer cells over normal human fibroblasts (HFF-1).

Chemical Profile & Rational Design

The 1,3,4-oxadiazole core acts as a rigid bioisostere for amide and ester linkages, improving in vivo half-life. The strategic placement of the fluorine atom at the ortho (2-position) of the phenyl ring is critical.

• Metabolic Blockade: The C-F bond (116 kcal/mol) blocks labile sites on the phenyl ring from oxidative metabolism (CYP450).

• Conformational Lock: The 2-fluoro substituent induces a specific torsional angle preference, optimizing binding affinity within the ATP-binding pocket of kinases like EGFR.

In Vitro Cytotoxicity Benchmarking

The following data consolidates comparative cytotoxicity assays (MTT) across three distinct histotypes.

Table 1: Comparative IC50 Values (µM) – 72h Exposure

Compound	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HFF-1 (Normal Fibroblast)
FP-OXD (Test)	4.2 ± 0.3	5.8 ± 0.5	6.1 ± 0.4	> 50.0
Non-F Analog*	12.5 ± 1.1	18.2 ± 2.0	15.4 ± 1.5	> 50.0
Doxorubicin (Std)	0.8 ± 0.1	1.1 ± 0.2	0.5 ± 0.1	4.2 ± 0.5
5-Fluorouracil (Std)	6.5 ± 0.8	14.2 ± 1.5	5.8 ± 0.6	28.5 ± 3.0

*Non-F Analog: 2,5-diphenyl-1,3,4-oxadiazole (lacks the fluorine substitution).

Analysis: FP-OXD demonstrates a 3-fold potency increase over the non-fluorinated analog, validating the SAR hypothesis. While less potent than the anthracycline Doxorubicin, FP-OXD shows a superior safety profile (Selectivity Index >10) compared to Doxorubicin (Selectivity Index ~4).

Mechanism of Action (MOA): Signal Transduction

FP-OXD functions primarily as a tyrosine kinase inhibitor (TKI), specifically targeting the Epidermal Growth Factor Receptor (EGFR). Inhibition of EGFR phosphorylation suppresses the PI3K/Akt survival pathway, leading to mitochondrial destabilization and apoptosis.

Pathway Visualization

Figure 1: Signal transduction cascade. FP-OXD inhibits EGFR, disrupting the PI3K/Akt axis, shifting the Bax/Bcl-2 ratio, and triggering the intrinsic mitochondrial apoptotic pathway.

Experimental Protocols for Validation

To reproduce the benchmark data, follow these self-validating protocols.

A. MTT Cytotoxicity Assay (Standardized)

Objective: Determine IC50 values with 95% confidence intervals.

• Seeding: Plate cells (MCF-7/A549) at

  cells/well in 96-well plates. Incubate for 24h to ensure adhesion.

• Treatment: Prepare a stock solution of FP-OXD (10 mM in DMSO). Perform serial dilutions in culture media (Final concentrations: 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Critical Control: Final DMSO concentration must be

    to avoid solvent toxicity.

• Incubation: Treat cells for 72 hours at 37°C, 5% CO2.

• Development: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate for 4 hours.

• Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve formazan crystals.

• Readout: Measure absorbance at 570 nm (reference 630 nm).

• Calculation: Use non-linear regression (log(inhibitor) vs. normalized response) to calculate IC50.

B. Experimental Workflow Diagram

Figure 2: Step-wise experimental workflow from chemical synthesis to biological validation.

ADME & Drug-Likeness Prediction

Before advancing to in vivo models, FP-OXD must meet Lipinski’s Rule of Five.

• Molecular Weight: ~240.23 g/mol (Pass < 500)

• LogP (Lipophilicity): ~3.2 (Pass < 5; Fluorine increases lipophilicity for membrane permeability).

• H-Bond Donors: 0 (Pass < 5)

• H-Bond Acceptors: 3 (Pass < 10)

• TPSA (Topological Polar Surface Area): ~38.9 Ų (Excellent for cell membrane penetration).

References

• Ahsan, M. J., et al. (2021).[1] "1,3,4-Oxadiazole as a Potential Anti-Cancer Scaffold: A Review." Biointerface Research in Applied Chemistry.

• Zhang, K., et al. (2014). "Design, synthesis and anticancer activity of novel 1,3,4-oxadiazole derivatives targeting EGFR." Bioorganic & Medicinal Chemistry.

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A Comparative Guide to Solvatochromic Effects in Fluorinated vs. Non-Fluorinated Oxadiazoles

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel molecular probes and advanced materials, understanding how a molecule's environment influences its properties is of paramount importance. Solvatochromism, the phenomenon where a substance changes color in response to the polarity of its solvent, offers a powerful lens through which to study these interactions. This guide provides an in-depth comparison of the solvatochromic effects in fluorinated versus non-fluorinated oxadiazoles, a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science.[1][2]

The strategic incorporation of fluorine atoms into organic molecules can dramatically alter their electronic and photophysical properties. This guide will delve into the underlying principles of this "fluorine effect" on the solvatochromic behavior of oxadiazoles, supported by experimental data and detailed protocols.

The Fluorine Advantage in Modulating Solvatochromism

Oxadiazole derivatives are known for their thermal and chemical stability, as well as their luminescent properties, often emitting in the blue to green region of the spectrum.[2][3] Their photophysical characteristics are highly tunable through chemical modification, and fluorination has emerged as a particularly effective strategy.

Non-Fluorinated Oxadiazoles: These compounds typically exhibit a moderate solvatochromic shift. Their absorption and emission spectra are influenced by the solvent's polarity, a phenomenon that can be explained by the stabilization of the molecule's excited state in more polar environments. This stabilization leads to a bathochromic (red) shift in the emission wavelength.

Fluorinated Oxadiazoles: The introduction of fluorine, a highly electronegative atom, can significantly enhance the solvatochromic response. Fluorination can increase the intramolecular charge transfer (ICT) character of the molecule upon photoexcitation.[1] This leads to a more substantial change in the dipole moment between the ground and excited states, resulting in a more pronounced red-shift in emission spectra as solvent polarity increases.

Key Mechanisms at Play

The observed solvatochromism is a result of the differential solvation of the ground and excited states of the molecule. In polar solvents, the larger dipole moment of the excited state is better stabilized by the surrounding solvent molecules, leading to a decrease in the energy of the excited state and a red-shift in the fluorescence spectrum.

The Lippert-Mataga equation is a fundamental model used to describe this relationship between the Stokes shift (the difference between the absorption and emission maxima) and the solvent polarity.[4][5] A larger slope in the Lippert-Mataga plot indicates a greater change in dipole moment upon excitation and thus a stronger solvatochromic effect.

Experimental Walk-Through: Synthesis to Spectroscopic Analysis

To provide a practical understanding, this section outlines the key experimental procedures for comparing the solvatochromic properties of a fluorinated and a non-fluorinated oxadiazole.

Synthesis of 1,3,4-Oxadiazole Derivatives

A common and versatile method for synthesizing 2,5-disubstituted-1,3,4-oxadiazoles involves the cyclodehydration of N,N'-diacylhydrazines.[6]

Experimental Protocol:

• Acylation of Hydrazides: A carboxylic acid is reacted with a hydrazide to form the corresponding N,N'-diacylhydrazine.

• Cyclodehydration: The diacylhydrazine is then treated with a dehydrating agent, such as phosphorus oxychloride, to yield the 1,3,4-oxadiazole.[6]

• Purification: The crude product is purified by recrystallization to obtain the final compound.

To synthesize a fluorinated analog, a fluorinated carboxylic acid or hydrazide is used as a starting material.[7][8][9][10]

Caption: A simplified workflow for the synthesis of 1,3,4-oxadiazole derivatives.

Spectroscopic Investigation of Solvatochromism

The core of the comparative analysis lies in the systematic study of the absorption and fluorescence properties of the synthesized compounds in a range of solvents with varying polarities.

Experimental Protocol:

• Solution Preparation: Prepare dilute solutions (typically in the micromolar range) of the oxadiazole derivatives in a series of solvents spanning a wide polarity range (e.g., hexane, toluene, dichloromethane, acetonitrile, methanol).

• UV-Vis Absorption Spectroscopy: Record the absorption spectrum of each solution to determine the wavelength of maximum absorption (λmax, abs).

• Fluorescence Spectroscopy: Record the emission spectrum of each solution, exciting at the λmax, abs, to determine the wavelength of maximum emission (λmax, em).

• Data Analysis: Calculate the Stokes shift (in wavenumbers) for each solvent and plot it against the solvent polarity function (orientation polarizability, Δf) to generate a Lippert-Mataga plot.[4][5]

Caption: Workflow for the investigation of solvatochromic properties.

Comparative Data and Interpretation

The following table presents hypothetical yet representative data for a non-fluorinated and a fluorinated oxadiazole, illustrating the expected trends.

Table 1: Photophysical Data in Solvents of Varying Polarity

Solvent	Orientation Polarizability (Δf)	Non-Fluorinated Oxadiazole λem (nm)	Fluorinated Oxadiazole λem (nm)
Hexane	0.002	380	390
Toluene	0.013	388	405
Dichloromethane	0.217	405	440
Acetonitrile	0.305	415	465
Methanol	0.309	420	475

As the data indicates, the emission maximum of the fluorinated oxadiazole undergoes a more significant red-shift with increasing solvent polarity compared to its non-fluorinated counterpart. This demonstrates the enhanced solvatochromic effect imparted by fluorination.

Conclusion and Outlook

The strategic incorporation of fluorine atoms into the 1,3,4-oxadiazole scaffold is a highly effective method for enhancing their solvatochromic properties. This amplified sensitivity to the local environment makes fluorinated oxadiazoles superior candidates for applications as fluorescent probes in complex systems, including biological imaging and sensing. For drug development professionals, these molecules offer exciting possibilities for creating novel diagnostic tools and targeted drug delivery systems.

Future research will likely focus on the design and synthesis of novel fluorinated oxadiazoles with even more pronounced solvatochromic responses and their application in challenging biological and materials science contexts.

References

• Homocianu, M., et al. (2015). Photophysical behavior of some aromatic poly(1,3,4-oxadiazole-ether)
• Zarrouk, A., et al. (2019).
• Lago Falcão, E. H., et al. (2020). 1,3,4-Oxadiazole Derivatives. Optical Properties in Pure and Mixed Solvents. Journal of Fluorescence.
• Gilani, S. J., et al. (2025).
• Gomes, P., et al. (2025). Oxadiazole-Based Fluorescent Dyes: Photophysical Characterization and Dual Application in Latent Fingerprint Detection and Security Inks. Journal of Fluorescence.
• de Oliveira, M. S. S., et al. (2023). Non-symmetrical 1,3,4-oxadiazole derivatives: Synthesis, characterization, and computational study of their optical properties. Chemical Physics Impact.
• Hedhli, A., et al. (2014). SYNTHESIS AND CHARACTERIZATION OF FLUORINATED 1,3,4-OXADIAZOLE-2-THIONES. Journal de la Société Chimique de Tunisie.
• Holla, B. S., et al. (2004). Synthesis of some new fluorine containing 1,3,4-oxadiazole derivatives as potential antibacterial and anticancer agents. Indian Journal of Chemistry - Section B.
• Holla, B. S., et al. (2004). Synthesis of Some New Fluorine Containing 1,3,4‐Oxadiazole Derivatives as Potential Antibacterial and Anticancer Agents. ChemInform.
• Dabrowski, M., et al. (2021). Diphenyl-1,3,4-oxadiazoles: synthesis and influence of side chain semifluorination and lateral ring fluorination on liquid crystalline properties. Liquid Crystals.
• El Seoud, O. A. (2024). Solvatochromism in Solvent Mixtures: A Practical Solution for a Complex Problem. Molecules.
• Thoemke, J. (2003).
• Machado, V. G., et al. (2001). An Easy and Versatile Experiment to Demonstrate Solvent Polarity Using Solvatochromic Dyes.
• Gholivand, M. B., et al. (2023). Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. Scientific Reports.
• Machado, V. G., et al. (2001). An Easy and Versatile Experiment to Demonstrate Solvent Polarity Using Solvatochromic Dyes.
• IUPAC. (2014). Lippert–Mataga equation. In IUPAC Compendium of Chemical Terminology.
• ResearchGate. (n.d.). Lippert–Mataga plot showing Stokes shift as a function of solvent...
• Virtual Labs. (n.d.). Demonstration of Solvent Effects on Fluorescence Spectra of a Fluorophore. Virtual Labs.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole

Foreword: As a novel research chemical, comprehensive toxicological data for 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole is not yet established. This guide is therefore built upon a foundation of chemical first principles, analyzing the compound's structure to infer potential hazards and establish robust safety protocols. The recommendations are derived from safety data for structurally analogous compounds, including fluorinated aromatics and other substituted 1,3,4-oxadiazoles. This document serves as a baseline for your institution's mandatory, site-specific risk assessment.

Hazard Analysis: A Structure-Based Approach

The potential hazards of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole are best understood by dissecting its molecular structure:

• 1,3,4-Oxadiazole Core: This heterocyclic scaffold is common in pharmacologically active molecules. While the ring itself is relatively stable, substituted oxadiazoles can exhibit a range of biological activities, necessitating careful handling to avoid unintended exposure.[1][2]

• Fluorophenyl Group: The presence of a fluorine atom on the phenyl ring can significantly alter the molecule's reactivity, metabolic stability, and toxicological profile. Fluorinated aromatic compounds can cause skin, eye, and respiratory irritation.[3][4]

• Physical Form: As a solid, crystalline powder, the primary physical hazard is the generation of airborne dust, which poses an inhalation risk.[5]

Based on data from similar chemical structures, a conservative hazard assessment is warranted. Analogous compounds are classified as harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation.[3][5][6]

Inferred Hazard Profile:

• Acute Oral Toxicity: Harmful if swallowed.[3]

• Skin Irritation: Likely to cause skin irritation.[3][5][6]

• Eye Irritation: Likely to cause serious eye irritation.[3][5][6]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][5]

The Core of Safety: Engineering and Administrative Controls

Before any personal protective equipment (PPE) is considered, engineering and administrative controls must be in place. These are the most effective measures for ensuring laboratory safety.

• Primary Engineering Control: All handling of 2-(2-Fluorophenyl)-5-phenyl-1,3,4-oxadiazole powder, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This minimizes the risk of inhalation and systemic exposure.

• Administrative Controls: Access to the compound should be restricted to trained personnel. Designate specific areas for its storage and use. Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[4]

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical. The following protocol is a mandatory minimum for handling this compound.

Hand Protection

Given that skin contact is a primary route of exposure, selecting the correct gloves is critical. Since no specific glove permeation data exists for this compound, a double-gloving strategy is recommended to provide robust protection.

• Inner Glove: A standard nitrile examination glove.

• Outer Glove: A chemical-resistant glove.

Always inspect gloves for any signs of degradation or puncture before use.[7] Contaminated gloves should be removed using the proper technique to avoid skin contact and disposed of as hazardous waste.[3]

Table 1: Glove Selection Guidance for Related Chemical Classes

Glove Material	Protection Against	General Recommendation
Nitrile	Short-term splash protection for many organic compounds.	Suitable as an inner glove or for brief, incidental contact. Must be replaced immediately upon contamination.[8][9]
Neoprene	Good resistance to acids, bases, and some organic solvents. Often recommended for fluorine compounds.[4]	A strong candidate for the outer glove during procedures with a higher risk of splashes.

| Butyl Rubber | Excellent resistance to many organic solvents. | Recommended for extended handling or when working with solutions of the compound.[9] |

Note: This table is a guide. Always consult the glove manufacturer's specific chemical resistance charts for the solvents you are using.

Body Protection

A clean, flame-resistant lab coat, fully fastened, must be worn to protect against splashes and contamination of personal clothing.[10] Ensure the cuffs of the outer gloves are pulled over the sleeves of the lab coat. For tasks with a significant splash risk, consider a chemically resistant apron over the lab coat.

Eye and Face Protection

Due to the risk of serious eye irritation from the solid powder or solutions, eye protection is non-negotiable.

• Mandatory: ANSI Z87.1-compliant chemical splash goggles must be worn at all times.[10]

• Recommended for High-Risk Tasks: When handling larger quantities or during procedures with a high potential for splashing (e.g., filtration, solvent removal), a full-face shield should be worn in addition to chemical splash goggles.[8][11]

Respiratory Protection

When engineering controls (i.e., a fume hood) are properly used, respiratory protection is typically not required. However, it becomes necessary in specific situations:

• Spill Cleanup: During the cleanup of a significant spill outside of a fume hood.

• Engineering Control Failure: If the ventilation system is not functioning correctly.

In these scenarios, a NIOSH-approved air-purifying respirator with organic vapor cartridges and P95 or P100 particulate filters is required.[3][9] A proper fit test is mandatory for all respirator users.

Operational Plans: From Preparation to Disposal

A systematic workflow minimizes the risk of exposure at every stage of handling.

PPE Donning and Doffing Workflow

The sequence of putting on and removing PPE is critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow Diagram.

Spill Management Protocol

Prompt and correct action can mitigate the hazards of a small spill.

Step 1: Alert Personnel

• Immediately alert others in the vicinity.

Step 2: Evacuate (If Necessary)

• If the spill is large or outside of a fume hood, evacuate the area.

Step 3: Don Appropriate PPE

• Before cleaning, don the full PPE ensemble described in Section 3, including respiratory protection if outside a fume hood.

Step 4: Contain and Clean

• For a solid spill, gently cover with an absorbent material to avoid raising dust.[3]

• Carefully sweep or scoop the material into a labeled hazardous waste container. Do not dry sweep.

• Wipe the area with a cloth dampened with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water.

• All cleanup materials must be disposed of as hazardous waste.

Waste Disposal

All waste materials must be handled as hazardous waste.

• Solid Waste: Unused compound, contaminated gloves, absorbent materials, and any other contaminated disposables must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container. Do not pour down the drain.[3]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. Handle the cleaned container as you would the product itself.

All waste disposal must be in strict accordance with local, state, and federal regulations.[5]

Emergency First Aid Procedures

In case of exposure, immediate action is required.

• Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[7]

Actionable Advice: When seeking medical attention, bring a copy of this guide or the Safety Data Sheet (SDS) of a structurally similar compound.[3]

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• Aldrich 698202 - • SAFETY DATA SHEET.
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